2,3-Dimethylthiomorpholine

• CAS: 29442-12-4

Core Science & Biosynthesis

2,3-Dimethylthiomorpholine molecular structure

An In-Depth Technical Guide to the Molecular Structure of 2,3-Dimethylthiomorpholine for Researchers, Scientists, and Drug Development Professionals

Abstract

Thiomorpholine and its derivatives represent a privileged scaffold in medicinal chemistry, exhibiting a wide array of biological activities. This guide provides a comprehensive technical overview of 2,3-dimethylthiomorpholine, a specific derivative with significant potential in drug discovery. We will delve into its core molecular structure, stereochemical complexity, plausible synthetic pathways, and potential applications, offering field-proven insights for researchers and drug development professionals.

Introduction to the Thiomorpholine Scaffold

The thiomorpholine ring, a saturated six-membered heterocycle containing both a sulfur and a nitrogen atom, is a bioisostere of morpholine. The replacement of the oxygen atom with sulfur imparts distinct physicochemical properties, including altered lipophilicity, hydrogen bonding capacity, and metabolic stability. These modifications can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. Consequently, thiomorpholine derivatives have been explored for a multitude of therapeutic applications, including antitubercular, anticancer, antioxidant, and antidiabetic agents.[1][2][3] 2,3-Dimethylthiomorpholine, the subject of this guide, presents an intriguing scaffold for further exploration due to the stereochemical diversity introduced by the two methyl substituents.

Core Molecular Structure and Physicochemical Properties

2,3-Dimethylthiomorpholine is a saturated heterocyclic compound with the molecular formula C₆H₁₃NS and a molecular weight of 131.24 g/mol .[4][5] The core structure consists of a thiomorpholine ring with methyl groups attached to the carbon atoms at positions 2 and 3.

Property	Value	Source
Molecular Formula	C₆H₁₃NS	[4][5]
Molecular Weight	131.24 g/mol	[4][5]
CAS Number	29442-12-4	[4][5]
SMILES	CC1C(SCCN1)C	[4]

Stereochemistry: A World of Isomers

The presence of two chiral centers at positions C2 and C3 in 2,3-dimethylthiomorpholine gives rise to multiple stereoisomers. Understanding the spatial arrangement of the methyl groups is crucial as different stereoisomers can exhibit distinct biological activities and pharmacological profiles. The molecule can exist as two diastereomers: cis and trans. Each of these diastereomers is chiral and exists as a pair of enantiomers. Therefore, there are a total of four possible stereoisomers for 2,3-dimethylthiomorpholine.

• cis-2,3-Dimethylthiomorpholine : In the cis isomer, the two methyl groups are on the same side of the thiomorpholine ring. This diastereomer exists as a pair of enantiomers: (2R,3S)-2,3-dimethylthiomorpholine and (2S,3R)-2,3-dimethylthiomorpholine.

• trans-2,3-Dimethylthiomorpholine : In the trans isomer, the two methyl groups are on opposite sides of the ring. This diastereomer also exists as a pair of enantiomers: (2R,3R)-2,3-dimethylthiomorpholine and (2S,3S)-2,3-dimethylthiomorpholine.

The separation and characterization of these individual stereoisomers are critical for any drug development program, as often only one isomer is responsible for the desired therapeutic effect, while others may be inactive or even contribute to toxicity.

Stereoisomers of 2,3-Dimethylthiomorpholine.

Synthetic Approaches

While the direct synthesis of 2,3-dimethylthiomorpholine is not extensively documented in publicly available literature, its synthesis can be conceptualized based on established methods for constructing substituted thiomorpholine rings. A common and effective strategy involves the cyclization of an appropriate amino-thiol precursor.

Conceptual Synthetic Workflow

A plausible synthetic route could start from 2,3-diaminobutane. The key steps would involve the selective protection of one amino group, followed by the introduction of a thiol group and subsequent cyclization.

Conceptual Synthetic Workflow for 2,3-Dimethylthiomorpholine.

Exemplary Experimental Protocol (Hypothetical)

This protocol is a conceptual illustration and would require optimization and validation.

Step 1: Mono-protection of 2,3-Diaminobutane

• Dissolve 2,3-diaminobutane (1.0 eq) in a suitable solvent such as dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.0 eq) in DCM dropwise over 1 hour.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the mono-Boc-protected diamine.

Causality: The use of one equivalent of Boc₂O at low temperature favors mono-protection by controlling the reactivity of the diamine.

Step 2: Synthesis of the Amino-thiol Precursor

• Dissolve the mono-Boc-protected diamine (1.0 eq) in a suitable solvent like ethanol.

• Add a base such as triethylamine (1.1 eq).

• Add 2-bromoethanethiol (1.0 eq) dropwise.

• Heat the reaction mixture to reflux and stir for 24 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Purify the residue by column chromatography.

Causality: The base facilitates the nucleophilic attack of the free amine on the bromo-thiol reactant.

Step 3: Intramolecular Cyclization

• Dissolve the amino-thiol precursor (1.0 eq) in a high-boiling point solvent like dimethylformamide (DMF).

• Add a non-nucleophilic base such as sodium hydride (NaH, 1.2 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and then heat to 80-100 °C for 12 hours.

• Monitor the formation of the cyclized product by LC-MS.

• Quench the reaction carefully with water and extract the product with a suitable organic solvent.

• Dry the organic layer and concentrate to obtain the Boc-protected 2,3-dimethylthiomorpholine.

Causality: The strong base deprotonates the thiol, creating a thiolate which then acts as an intramolecular nucleophile to displace a suitable leaving group, leading to ring closure.

Step 4: Deprotection

• Dissolve the Boc-protected 2,3-dimethylthiomorpholine in DCM.

• Add an excess of trifluoroacetic acid (TFA) at 0 °C.

• Stir the reaction at room temperature for 2-4 hours.

• Monitor the deprotection by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a saturated solution of sodium bicarbonate and extract the final product.

• Dry the organic layer, concentrate, and purify by distillation or chromatography to yield 2,3-dimethylthiomorpholine.

Causality: The strong acidic conditions of TFA efficiently cleave the Boc protecting group, yielding the free amine.

Spectroscopic Characterization Insights

The structural elucidation and differentiation of the stereoisomers of 2,3-dimethylthiomorpholine would heavily rely on spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) spectroscopy.

• ¹H NMR : The proton NMR spectrum would be complex due to the various protons in the ring and the methyl groups. The chemical shifts and coupling constants of the protons at C2 and C3 would be particularly informative for distinguishing between the cis and trans isomers. In the cis isomer, the coupling constant between the C2-H and C3-H protons is expected to be smaller than in the trans isomer due to their dihedral angle.

• ¹³C NMR : The carbon NMR spectrum would show six distinct signals corresponding to the six carbon atoms in the molecule. The chemical shifts of the C2 and C3 carbons would be influenced by the orientation of the methyl groups.

• Mass Spectrometry (MS) : High-resolution mass spectrometry would be used to confirm the molecular weight and elemental composition of the synthesized compound.

Potential Applications in Drug Development

The thiomorpholine scaffold is a versatile building block in medicinal chemistry.[1] Derivatives of thiomorpholine have shown a broad range of biological activities, suggesting that 2,3-dimethylthiomorpholine could serve as a valuable starting point for the development of new therapeutic agents.

• Antimicrobial Agents : Thiomorpholine derivatives have been reported as potent inhibitors of Mycobacterium tuberculosis.[6] The introduction of methyl groups at the 2 and 3 positions could modulate the lipophilicity and steric interactions with the target enzyme, potentially leading to enhanced activity.

• Anticancer Agents : The morpholine and thiomorpholine moieties are present in several approved anticancer drugs. These scaffolds can interact with various biological targets, and the stereochemistry of substituents can play a critical role in target binding.

• DPP-IV Inhibitors : Certain thiomorpholine derivatives have been identified as dipeptidyl peptidase IV (DPP-IV) inhibitors, which are used in the treatment of type 2 diabetes.[2]

• Antioxidant and Hypolipidemic Agents : N-substituted thiomorpholine derivatives have been synthesized and shown to possess antioxidant and hypocholesterolemic activity.[7]

Drug Discovery Workflow

The exploration of 2,3-dimethylthiomorpholine in a drug discovery program would follow a standard workflow.

Drug Discovery Workflow for 2,3-Dimethylthiomorpholine Derivatives.

Conclusion

2,3-Dimethylthiomorpholine is a chiral, saturated heterocyclic compound with significant untapped potential in medicinal chemistry. Its structural and stereochemical features offer a rich landscape for the design of novel bioactive molecules. A thorough understanding of its synthesis, stereoisomerism, and reactivity is paramount for leveraging this scaffold in the development of next-generation therapeutics. This guide provides a foundational framework for researchers and scientists to embark on the exploration of 2,3-dimethylthiomorpholine and its derivatives, paving the way for future discoveries in drug development.

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An In-Depth Technical Guide to the Synthesis of 2,3-Dimethylthiomorpholine

This guide provides a comprehensive overview of plausible synthetic strategies for the preparation of 2,3-dimethylthiomorpholine, a heterocyclic compound of interest in medicinal chemistry and drug development. While a dedicated, optimized synthesis for this specific molecule is not extensively documented in publicly available literature, this document outlines scientifically sound and logical synthetic routes based on established methodologies for analogous substituted thiomorpholines and morpholines. The proposed pathways are designed to offer both diastereocontrol and practical applicability in a research setting.

Part 1: Introduction to Thiomorpholines and the Significance of 2,3-Dimethyl Substitution

The thiomorpholine scaffold is a privileged structural motif in medicinal chemistry, appearing in a variety of biologically active compounds.[1] The inclusion of a sulfur atom in the morpholine ring imparts unique physicochemical properties, influencing lipophilicity, metabolic stability, and receptor binding interactions.[1] Substitution on the thiomorpholine ring, particularly at the C2 and C3 positions, introduces chirality and can significantly impact the pharmacological profile of the molecule. The presence of two adjacent methyl groups in 2,3-dimethylthiomorpholine creates stereoisomers (cis and trans), each with a distinct three-dimensional arrangement that can lead to differential interactions with biological targets.

The synthesis of stereochemically defined 2,3-disubstituted morpholines and thiomorpholines presents a significant challenge, requiring precise control over the formation of two contiguous stereocenters. This guide will explore potential diastereoselective routes to access both cis- and trans-2,3-dimethylthiomorpholine.

Part 2: Diastereoselective Synthetic Strategies

Two primary retrosynthetic approaches are proposed, leveraging readily available starting materials and established cyclization strategies.

Route 1: Synthesis from 2-Amino-1-propanol and Propylene Sulfide (Proposed)

This approach builds the thiomorpholine ring through a sequential nucleophilic substitution and intramolecular cyclization. This strategy is adapted from known methods for synthesizing substituted morpholines from amino alcohols and epoxides.

Logical Workflow for Route 1:

Caption: Proposed synthesis of 2,3-dimethylthiomorpholine from 2-amino-1-propanol and propylene sulfide.

Mechanistic Insights and Stereochemical Control:

The initial reaction involves the nucleophilic attack of the amino group of 2-amino-1-propanol on the less hindered carbon of propylene sulfide. This reaction is expected to proceed with inversion of configuration at the attacked carbon of the epoxide analog, propylene sulfide. The subsequent intramolecular cyclization, after activation of the primary hydroxyl group (e.g., as a mesylate or tosylate), is an intramolecular Williamson ether-type synthesis (SN2 reaction). The stereochemical outcome of this cyclization will depend on the stereochemistry of the starting materials and the reaction conditions. By using enantiomerically pure (R)- or (S)-2-amino-1-propanol and (R)- or (S)-propylene sulfide, it is theoretically possible to control the absolute and relative stereochemistry of the final product. For instance, the reaction of (R)-2-amino-1-propanol with (S)-propylene sulfide is expected to lead to the formation of a specific diastereomer of the intermediate thioamino alcohol, which upon cyclization would yield a single diastereomer of 2,3-dimethylthiomorpholine.

Experimental Protocol (Proposed):

• Synthesis of the Intermediate Thioamino Alcohol:

  • To a solution of (R)-2-amino-1-propanol (1.0 eq) in a suitable solvent such as methanol or ethanol, add (S)-propylene sulfide (1.1 eq) dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 24-48 hours.

  • Monitor the reaction by TLC or GC-MS.

  • Upon completion, remove the solvent under reduced pressure to obtain the crude thioamino alcohol. Purify by column chromatography if necessary.

• Cyclization to 2,3-Dimethylthiomorpholine:

  • Dissolve the thioamino alcohol (1.0 eq) in dichloromethane or another suitable aprotic solvent.

  • Cool the solution to 0 °C and add triethylamine (1.5 eq).

  • Add methanesulfonyl chloride (1.2 eq) dropwise and stir the reaction at 0 °C for 1-2 hours.

  • After activation of the hydroxyl group, add a strong, non-nucleophilic base such as sodium hydride (1.5 eq) portion-wise at 0 °C to promote intramolecular cyclization.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Quench the reaction carefully with water and extract the product with an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation or column chromatography to yield the desired 2,3-dimethylthiomorpholine.

Route 2: Synthesis from 2,3-Butanediamine and a Sulfur Mustard Analog (Proposed)

This approach involves the direct cyclization of a diamine with a bifunctional sulfur-containing electrophile. This method is analogous to the synthesis of piperazines from diamines and dihalides. The use of a sulfur mustard analog requires appropriate safety precautions.

Logical Workflow for Route 2:

Caption: Proposed synthesis of 2,3-dimethylthiomorpholine from 2,3-butanediamine and a sulfur mustard analog.

Mechanistic Insights and Stereochemical Control:

The stereochemistry of the final product in this route is directly determined by the stereochemistry of the starting 2,3-butanediamine. Using meso-2,3-butanediamine is expected to yield the cis-2,3-dimethylthiomorpholine, while using the enantiomerically pure (2R,3R)- or (2S,3S)-2,3-butanediamine will produce the corresponding trans-2,3-dimethylthiomorpholine. The reaction proceeds via a double nucleophilic substitution where both amino groups of the diamine displace the chloride leaving groups of the sulfur mustard analog.

Experimental Protocol (Proposed):

• To a solution of the appropriate stereoisomer of 2,3-butanediamine (1.0 eq) in a high-boiling polar aprotic solvent such as DMF or DMSO, add a non-nucleophilic base like potassium carbonate or diisopropylethylamine (2.5 eq).

• Heat the mixture to 80-100 °C.

• Slowly add a solution of bis(2-chloroethyl) sulfide (1.0 eq) in the same solvent to the reaction mixture.

• Maintain the reaction at an elevated temperature for 12-24 hours, monitoring its progress by GC-MS.

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous phase with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation or column chromatography to isolate the desired stereoisomer of 2,3-dimethylthiomorpholine.

Part 3: Characterization and Purification

Purification:

The purification of 2,3-dimethylthiomorpholine can be achieved through standard laboratory techniques.

Method	Description
Distillation	Fractional distillation under reduced pressure is suitable for purifying the final product, especially if it is a liquid at room temperature.
Column Chromatography	Silica gel column chromatography can be employed to separate the desired product from starting materials and byproducts. A gradient of ethyl acetate in hexanes is a common eluent system for such compounds.
Crystallization	If the product or its salt (e.g., hydrochloride) is a solid, recrystallization from a suitable solvent system can be an effective purification method.

Characterization:

The structure and purity of the synthesized 2,3-dimethylthiomorpholine and its intermediates should be confirmed using a combination of spectroscopic and analytical methods.

Technique	Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy	1H and 13C NMR will confirm the carbon-hydrogen framework of the molecule. The coupling constants and chemical shifts of the protons at C2 and C3 can help determine the cis or trans stereochemistry. 2D NMR techniques like COSY and HSQC can further aid in structural elucidation.[2]
Mass Spectrometry (MS)	High-resolution mass spectrometry (HRMS) will confirm the elemental composition and molecular weight of the product.
Infrared (IR) Spectroscopy	The IR spectrum will show characteristic C-H, C-N, and C-S stretching vibrations.
Gas Chromatography-Mass Spectrometry (GC-MS)	GC-MS is a useful tool for monitoring reaction progress and assessing the purity of the final product.

Part 4: Potential Applications and Future Directions

Substituted thiomorpholines are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.[1][3] The specific pharmacological profile of 2,3-dimethylthiomorpholine is not yet well-defined, presenting an opportunity for further research. Its stereoisomers could be screened for activity against various biological targets, potentially leading to the discovery of novel therapeutic agents.

Future work should focus on the optimization of the proposed synthetic routes to improve yields and diastereoselectivity. Furthermore, the development of enantioselective syntheses would be a valuable contribution, allowing for the preparation of all four possible stereoisomers of 2,3-dimethylthiomorpholine for thorough biological evaluation.

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An In-depth Technical Guide to the Stereochemistry of 2,3-Dimethylthiomorpholine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the stereochemistry of 2,3-dimethylthiomorpholine, a heterocyclic compound of interest in medicinal chemistry and drug development. While specific experimental data for this molecule is limited in publicly accessible literature, this guide synthesizes established principles of stereochemistry, conformational analysis of analogous six-membered rings, and predictive spectroscopic techniques to offer a robust theoretical framework. We will explore the synthesis, stereoisomerism, conformational dynamics, and spectroscopic characterization of the cis and trans isomers of 2,3-dimethylthiomorpholine, providing researchers with the foundational knowledge required for its application in drug design and discovery.

Introduction: The Significance of Stereochemistry in Drug Development

The three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a critical determinant of its biological activity. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit profoundly different pharmacological and toxicological profiles. Therefore, a thorough understanding and control of stereochemistry are paramount in the development of safe and efficacious drugs. 2,3-Dimethylthiomorpholine, a sulfur-containing morpholine derivative, possesses two chiral centers at the C2 and C3 positions, giving rise to stereoisomers with distinct spatial arrangements of the methyl groups. This guide will delve into the intricacies of these stereoisomers, providing a detailed examination of their structure and conformational preferences.

Synthesis of 2,3-Dimethylthiomorpholine

While a specific, optimized synthesis for 2,3-dimethylthiomorpholine is not extensively documented, a plausible and commonly employed synthetic strategy for related substituted thiomorpholines involves the cyclization of an appropriate amino-thiol precursor. A potential synthetic route is outlined below.

Proposed Synthetic Pathway:

A logical approach to the synthesis of 2,3-dimethylthiomorpholine would involve the reaction of a suitably substituted amino alcohol with a sulfur source, followed by cyclization. A key intermediate would be 1-amino-2-methylpropan-2-thiol.

Caption: Proposed synthetic pathway for 2,3-dimethylthiomorpholine.

Experimental Protocol (Hypothetical):

• Synthesis of the Amino Alcohol Intermediate: The stereoselective synthesis of the appropriate amino alcohol precursor is crucial. For instance, the ring-opening of cis-2,3-dimethyloxirane with ammonia would yield the corresponding amino alcohol. The stereochemistry of the starting epoxide will dictate the relative stereochemistry of the methyl groups in the final product.

• Thionation: The hydroxyl group of the amino alcohol can be converted to a thiol. This can be achieved through various methods, including the use of Lawesson's reagent or by converting the alcohol to a good leaving group (e.g., a tosylate) followed by displacement with a sulfur nucleophile.

• Cyclization: The resulting amino-thiol can then be cyclized under basic conditions to form the thiomorpholine ring. The intramolecular nucleophilic attack of the thiol on a carbon bearing a leaving group (or a double bond in alternative strategies) would close the six-membered ring.

This synthetic approach is expected to yield a mixture of cis and trans isomers, which would then require separation and characterization.

Stereoisomers of 2,3-Dimethylthiomorpholine

2,3-Dimethylthiomorpholine has two stereocenters at positions C2 and C3. This gives rise to a total of four possible stereoisomers, which can be grouped into two pairs of enantiomers: one pair corresponding to the cis diastereomer and another to the trans diastereomer.

• cis-2,3-Dimethylthiomorpholine: The two methyl groups are on the same side of the thiomorpholine ring. This exists as a pair of enantiomers: (2R,3S)-2,3-dimethylthiomorpholine and (2S,3R)-2,3-dimethylthiomorpholine.

• trans-2,3-Dimethylthiomorpholine: The two methyl groups are on opposite sides of the thiomorpholine ring. This also exists as a pair of enantiomers: (2R,3R)-2,3-dimethylthiomorpholine and (2S,3S)-2,3-dimethylthiomorpholine.

Caption: Stereoisomeric relationships of 2,3-dimethylthiomorpholine.

Conformational Analysis

The thiomorpholine ring, like cyclohexane and morpholine, adopts a chair conformation to minimize steric and torsional strain.[1] The presence of the sulfur atom influences the ring's geometry, with C-S bond lengths being longer than C-C bonds, and C-S-C bond angles being smaller than the ideal tetrahedral angle.

Conformational Preferences of the cis-Isomer

For cis-2,3-dimethylthiomorpholine, the two methyl groups are on the same side of the ring. In a chair conformation, this means one methyl group must be in an axial position while the other is in an equatorial position (axial-equatorial or a,e), or vice-versa (equatorial-axial or e,a).

Caption: Conformational equilibrium of cis-2,3-dimethylthiomorpholine.

The two chair conformers of the cis-isomer are not energetically equivalent. The conformer with the C2-methyl group in the equatorial position and the C3-methyl group in the axial position will have a different energy from the conformer with the C2-methyl axial and C3-methyl equatorial. The relative stability will depend on the steric interactions of the axial methyl group with the other axial hydrogens and the sulfur and nitrogen lone pairs. Generally, substituents prefer the equatorial position to avoid 1,3-diaxial interactions.

Conformational Preferences of the trans-Isomer

For trans-2,3-dimethylthiomorpholine, the two methyl groups are on opposite sides of the ring. This allows for two possible chair conformations: one where both methyl groups are in equatorial positions (diequatorial or e,e) and another where both are in axial positions (diaxial or a,a).

Caption: Conformational equilibrium of trans-2,3-dimethylthiomorpholine.

The diequatorial conformer is expected to be significantly more stable than the diaxial conformer. The diaxial conformer would experience severe steric hindrance from 1,3-diaxial interactions between the two methyl groups and the axial hydrogens. Therefore, the trans-isomer is expected to exist predominantly in the diequatorial conformation.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the stereochemistry and conformational preferences of cyclic molecules.

Predicted ¹H NMR Spectra

The chemical shifts and coupling constants of the protons in the thiomorpholine ring are highly dependent on their axial or equatorial orientation.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants for 2,3-Dimethylthiomorpholine Isomers

Isomer	Conformation	Proton	Predicted Chemical Shift (δ, ppm)	Predicted Vicinal Coupling Constants (³J, Hz)
cis	Axial-Equatorial	H2 (axial)	~2.5 - 3.0	³J(H2a, H3e) ≈ 2-4 Hz
H3 (equatorial)	~2.8 - 3.3
Equatorial-Axial	H2 (equatorial)	~2.8 - 3.3	³J(H2e, H3a) ≈ 4-6 Hz
H3 (axial)	~2.5 - 3.0
trans	Diequatorial	H2 (axial)	~2.5 - 3.0	³J(H2a, H3a) ≈ 8-12 Hz
H3 (axial)	~2.5 - 3.0
Diaxial (unlikely)	H2 (equatorial)	~2.8 - 3.3	³J(H2e, H3e) ≈ 2-4 Hz
H3 (equatorial)	~2.8 - 3.3

Note: These are predicted values based on analogous systems and may vary depending on the solvent and other experimental conditions.

The key distinguishing feature in the ¹H NMR spectra of the cis and trans isomers is expected to be the coupling constant between the protons at C2 and C3 (³JH2-H3). According to the Karplus relationship, the magnitude of the vicinal coupling constant is dependent on the dihedral angle between the two protons.[2]

• For the more stable diequatorial trans -isomer, the H2 and H3 protons are both axial, with a dihedral angle of approximately 180°. This will result in a large coupling constant (³Jaa), typically in the range of 8-12 Hz.

• For the cis -isomer, one proton is axial and the other is equatorial. The dihedral angles for axial-equatorial and equatorial-axial protons are around 60°, leading to smaller coupling constants (³Jae and ³Jea), typically in the range of 2-6 Hz.

Predicted ¹³C NMR Spectra

The ¹³C NMR chemical shifts will also be influenced by the stereochemistry. The carbon atoms bearing axial substituents are typically shielded (shifted to a lower ppm value) compared to those with equatorial substituents due to the gamma-gauche effect. This can be used to further confirm the conformational preferences of the isomers.

Chiral Separation

Since both the cis and trans isomers exist as pairs of enantiomers, their separation is crucial for evaluating the biological activity of each individual stereoisomer. Chiral chromatography is the most common method for resolving enantiomers.

Experimental Protocol: Chiral HPLC

• Column Selection: A chiral stationary phase (CSP) is required. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often effective for a wide range of compounds.

• Mobile Phase Optimization: A systematic screening of mobile phases, typically mixtures of a non-polar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), is performed to achieve baseline separation of the enantiomers.

• Detection: A UV detector is commonly used for detection, provided the analyte has a suitable chromophore. If not, a chiral derivatizing agent can be used to introduce a chromophore, or alternative detection methods like mass spectrometry can be employed.

Caption: A typical workflow for the chiral separation of enantiomers.

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the absolute configuration and solid-state conformation of a molecule. Obtaining suitable crystals of each stereoisomer would provide unequivocal proof of their structures and the preferred conformations in the crystalline state. The crystal structure of a related thiomorpholine derivative confirms the adoption of a chair conformation for the thiomorpholine ring.[1]

Conclusion

The stereochemistry of 2,3-dimethylthiomorpholine is a multifaceted topic with significant implications for its potential applications in drug discovery. This guide has provided a detailed theoretical framework for understanding the synthesis, stereoisomerism, conformational preferences, and spectroscopic characterization of its cis and trans isomers. By applying established principles of stereochemistry and leveraging data from analogous systems, researchers can confidently approach the synthesis, separation, and characterization of these stereoisomers, paving the way for the exploration of their unique biological activities. Further experimental validation of the predictions outlined in this guide is a critical next step in fully elucidating the stereochemical landscape of this promising heterocyclic scaffold.

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The Diverse Biological Landscape of Thiomorpholine Derivatives: An In-depth Technical Guide for Drug Discovery Professionals

Foreword: Unveiling the Potential of a Privileged Scaffold

In the landscape of medicinal chemistry, certain molecular scaffolds consistently emerge as keystones in the design of novel therapeutics. The thiomorpholine ring, a saturated six-membered heterocycle containing both sulfur and nitrogen, represents one such "privileged scaffold."[1][2] Its unique physicochemical properties, including its potential for hydrogen bonding, metabolic susceptibility of the sulfur atom, and its role as a bioisosteric replacement for the morpholine ring, have made it a focal point of extensive research.[2][3] While no thiomorpholine-containing drug has yet received FDA approval, the breadth and potency of biological activities exhibited by its derivatives underscore its significant potential in drug discovery and development.[4]

This technical guide provides a comprehensive exploration of the multifaceted biological activities of thiomorpholine derivatives. Moving beyond a mere catalog of effects, we will delve into the underlying mechanisms of action, present detailed protocols for evaluating these activities, and synthesize structure-activity relationship (SAR) insights to guide future drug design efforts. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the therapeutic potential of this versatile heterocyclic core.

Anticancer Activity: Targeting Key Oncogenic Pathways

The fight against cancer has seen a surge in the development of targeted therapies, and thiomorpholine derivatives have emerged as promising candidates in this arena.[2] Their anticancer effects are often attributed to the modulation of critical signaling pathways that govern cell proliferation, survival, and apoptosis.[5]

Mechanism of Action: Inhibition of the PI3K/Akt/mTOR Pathway

A significant body of evidence points to the phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) pathway as a primary target for the anticancer activity of certain thiomorpholine derivatives.[1][5] This pathway is a central regulator of cell growth and is frequently dysregulated in various human cancers.[6]

Some thiomorpholine-containing compounds have been identified as inhibitors of PI3Kα, a key isoform of the PI3K enzyme.[1] By blocking the activity of PI3Kα, these derivatives can prevent the downstream activation of Akt and mTOR, leading to the suppression of tumor cell proliferation and the induction of apoptosis.[5][6]

Figure 1: Simplified PI3K/Akt/mTOR signaling pathway and the inhibitory action of thiomorpholine derivatives.

Quantitative Analysis of Anticancer Activity

The cytotoxic effects of thiomorpholine derivatives are typically quantified by determining their half-maximal inhibitory concentration (IC50) against various cancer cell lines.

Derivative Type	Cancer Cell Line	IC50 (µM)	Reference
Thiazolo[3,2-a]pyrimidin-5-one	-	120 (PI3Kα)	[1]
Thiazolo[3,2-a]pyrimidin-5-one	-	151 (PI3Kα)	[1]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell viability and the cytotoxic potential of compounds.

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that cleave the tetrazolium ring of MTT, resulting in the formation of insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the thiomorpholine derivatives and a vehicle control. Include a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Antimicrobial Activity: A Broad Spectrum of Action

Thiomorpholine derivatives have demonstrated significant activity against a wide range of pathogenic microorganisms, including bacteria and mycobacteria.[2][5]

Mechanism of Action: Targeting Essential Bacterial Processes

The antimicrobial mechanisms of thiomorpholine derivatives are diverse. Some have been shown to inhibit essential bacterial enzymes, while others may disrupt cell wall synthesis or other vital cellular processes. For instance, some thiophene-containing compounds, which are structurally related to thiomorpholines, have been found to inhibit DNA gyrase, an enzyme crucial for bacterial DNA replication.[7] In the context of antimycobacterial activity, some thioamides are known to inhibit InhA, an enzyme involved in mycolic acid biosynthesis, a key component of the mycobacterial cell wall.[8]

Quantitative Analysis of Antimicrobial Activity

The antimicrobial potency of thiomorpholine derivatives is typically determined by their minimum inhibitory concentration (MIC), which is the lowest concentration of the compound that inhibits the visible growth of a microorganism.

Derivative Type	Microorganism	MIC (µg/mL)	Reference
2-(thiophen-2-yl)dihydroquinoline	Mycobacterium tuberculosis H37Rv	25	[2]
Schiff base of thiomorpholine	Mycobacterium smegmatis	7.81	[9]
β-lactam of thiomorpholine	Mycobacterium smegmatis	7.81	[9]
2-(thiophen-2-yl)dihydroquinoline	Mycobacterium tuberculosis H37Rv	1.56	[6]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the MIC of an antimicrobial agent.

Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium in a 96-well microtiter plate. A standardized inoculum of the test microorganism is added to each well, and the plate is incubated. The MIC is the lowest concentration of the agent that prevents visible growth.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the thiomorpholine derivative and perform serial two-fold dilutions in a 96-well plate containing sterile broth.

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., to a 0.5 McFarland standard).

• Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: Visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.

Anti-inflammatory and Antioxidant Activities

Chronic inflammation and oxidative stress are implicated in a multitude of diseases. Thiomorpholine derivatives have shown promise as both anti-inflammatory and antioxidant agents.[2][9]

Mechanism of Action

The anti-inflammatory effects of some thiomorpholine derivatives are linked to the inhibition of cyclooxygenase (COX) enzymes, which are key players in the inflammatory cascade.[3] The antioxidant activity is thought to stem from their ability to scavenge free radicals and inhibit lipid peroxidation.[1][9] Some studies suggest a plausible mechanism for both hypolipidemic and antioxidant effects could be the inhibition of the enzyme squalene synthase, which would reduce cholesterol formation and prevent the oxidation of low-density lipoprotein (LDL).[1][2][9]

Quantitative Analysis of Anti-inflammatory and Antioxidant Activities

Activity	Derivative Type	IC50	Reference
Antioxidant (Lipid Peroxidation Inhibition)	N-substituted thiomorpholine	As low as 7.5 µM	[1][9]

Experimental Protocol: In Vitro COX Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of COX-1 and COX-2 enzymes.

Principle: The assay typically measures the peroxidase activity of the COX enzyme, which catalyzes the reduction of a probe, leading to a colorimetric or fluorometric signal. Inhibition of the enzyme results in a decreased signal.

Step-by-Step Methodology:

• Enzyme and Compound Preparation: Prepare solutions of purified COX-1 or COX-2 enzyme and the test thiomorpholine derivatives at various concentrations.

• Reaction Initiation: In a 96-well plate, combine the enzyme, a heme cofactor, and the test compound or vehicle control.

• Substrate Addition: Initiate the reaction by adding arachidonic acid (the natural substrate for COX) and a detection probe.

• Signal Measurement: Monitor the change in absorbance or fluorescence over time using a microplate reader.

• Data Analysis: Calculate the rate of reaction for each concentration and determine the IC50 value for COX-1 and COX-2 inhibition.

Other Notable Biological Activities

The therapeutic potential of thiomorpholine derivatives extends beyond the activities detailed above. Research has indicated their promise in several other areas:

• Antiprotozoal and Antimalarial Activity: Certain thiomorpholine derivatives have shown activity against protozoan parasites, including those that cause malaria.[2][3]

• Neuroprotective Effects: There is emerging evidence for the neuroprotective potential of thiomorpholine derivatives, possibly through their antioxidant and anti-inflammatory properties.[3]

• Enzyme Inhibition: Thiomorpholine-based compounds have been shown to inhibit various enzymes, including dipeptidyl peptidase IV (DPP-IV), α-glucosidase, urease, and acetylcholinesterase, suggesting their potential in treating diabetes, ulcers, and neurodegenerative diseases.[2][9]

Structure-Activity Relationship (SAR) and Future Directions

The diverse biological activities of thiomorpholine derivatives are intricately linked to their structural features. Key SAR insights include:

• The nature and position of substituents on the thiomorpholine ring and any appended aromatic systems significantly influence potency and selectivity.[2]

• For antimycobacterial activity, the thiomorpholine analog of a 2-(thiophen-2-yl)dihydroquinoline was found to be less potent than the corresponding morpholine analog, highlighting the subtle but critical role of the heteroatom.[2]

• In some cases, oxidation of the sulfur atom to a sulfoxide or sulfone can modulate the biological activity.

The thiomorpholine scaffold remains a fertile ground for drug discovery. Future research should focus on:

• Mechanism Deconvolution: Elucidating the precise molecular targets and signaling pathways for the various biological activities.

• Lead Optimization: Systematically modifying the thiomorpholine core and its substituents to enhance potency, selectivity, and pharmacokinetic properties.

• Exploration of New Therapeutic Areas: Investigating the potential of thiomorpholine derivatives in other disease contexts.

Sources

• 1. Thiomorpholine Derivatives with Hypolipidemic and Antioxidant Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jchemrev.com [jchemrev.com]
• 3. researchgate.net [researchgate.net]
• 4. Antimalarials with Benzothiophene Moieties as Aminoquinoline Partners - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 6. Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. jchemrev.com [jchemrev.com]

Protocols & Analytical Methods

Stereoselective Synthesis of 2,3-Dimethylthiomorpholine: An Application Note and Protocol

Introduction

The thiomorpholine scaffold is a privileged structural motif in medicinal chemistry, appearing in a range of biologically active compounds. The introduction of stereocenters into this heterocyclic system offers the potential for exquisitely tuned pharmacological profiles, enhancing potency and selectivity while minimizing off-target effects. The stereoselective synthesis of substituted thiomorpholines, particularly those with defined relative and absolute stereochemistry, presents a significant challenge for synthetic chemists. This application note details a robust and diastereoselective protocol for the synthesis of cis-2,3-dimethylthiomorpholine, a valuable building block for drug discovery and development.

The strategy herein leverages a substrate-controlled diastereoselective addition to a chiral aldehyde derived from a readily available amino acid, L-alaninol. This approach ensures a high degree of stereocontrol in the formation of the key C2-C3 bond, ultimately leading to the desired cis configuration in the final thiomorpholine product. This document provides a comprehensive overview of the synthetic strategy, detailed experimental protocols, and an analysis of the key stereodetermining step.

Synthetic Strategy and Design

The retrosynthetic analysis for cis-2,3-dimethylthiomorpholine 1 commences with the disconnection of the C-S and C-N bonds of the thiomorpholine ring, leading back to the key acyclic precursor, the protected thioamino alcohol 2 . The stereochemical integrity of the final product hinges on the controlled synthesis of this intermediate. Our strategy employs L-alaninol 5 as a chiral starting material, which sets the stereocenter at the future C2 position.

The synthetic approach can be outlined in the following key transformations:

• Protection of the amine: The amino group of L-alaninol is protected to prevent its interference in subsequent steps. A tert-butyloxycarbonyl (Boc) group is chosen for its stability and ease of removal under acidic conditions.

• Oxidation: The primary alcohol of the protected alaninol is oxidized to the corresponding aldehyde, known as the Garner aldehyde, a versatile chiral intermediate.

• Diastereoselective Methylation: A Grignard reaction with methylmagnesium bromide is employed to introduce the second methyl group at the C3 position. The stereochemical outcome of this nucleophilic addition to the chiral aldehyde is predicted by the Felkin-Anh model, favoring the formation of the syn amino alcohol.

• Thiol Installation: The newly formed secondary alcohol is converted to a thiol. This is achieved via a two-step sequence involving activation of the alcohol as a tosylate, followed by nucleophilic substitution with a sulfur source.

• Deprotection and Cyclization: Finally, removal of the Boc protecting group under acidic conditions liberates the free amine, which undergoes intramolecular cyclization via an SN2 reaction to furnish the target cis-2,3-dimethylthiomorpholine.

This synthetic plan is depicted in the workflow diagram below.

Caption: Overall workflow for the stereoselective synthesis of cis-2,3-dimethylthiomorpholine.

Mechanism of Stereocontrol: The Felkin-Anh Model

The key to achieving the desired cis stereochemistry lies in the diastereoselective addition of the Grignard reagent to the chiral Garner aldehyde. The Felkin-Anh model provides a predictive framework for the stereochemical outcome of this reaction. The model posits that the nucleophile will attack the carbonyl group from the least sterically hindered trajectory. In the case of the Garner aldehyde, the large Boc-protected amino group orients itself anti-periplanar to the incoming nucleophile to minimize steric interactions. This directs the methyl group from the Grignard reagent to attack from the less hindered face, leading predominantly to the syn diastereomer.

Caption: Felkin-Anh model predicting the syn-diastereomer as the major product.

Experimental Protocols

PART 1: Synthesis of the Protected Thioamino Alcohol Intermediate

Step 1: N-Boc Protection of L-Alaninol

• To a stirred solution of L-alaninol (1.0 eq) in dichloromethane (DCM, 0.5 M) at 0 °C, add triethylamine (1.5 eq).

• Slowly add a solution of di-tert-butyl dicarbonate (Boc)2O (1.1 eq) in DCM.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford the N-Boc protected L-alaninol.

Step 2: Oxidation to Garner Aldehyde

• To a stirred solution of oxalyl chloride (1.5 eq) in DCM (0.2 M) at -78 °C, add dimethyl sulfoxide (DMSO, 2.2 eq) dropwise.

• After 15 minutes, add a solution of N-Boc protected L-alaninol (1.0 eq) in DCM.

• Stir the mixture at -78 °C for 1 hour.

• Add triethylamine (5.0 eq) and allow the reaction to warm to room temperature over 1 hour.

• Quench the reaction with water and separate the layers.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude Garner aldehyde, which is used in the next step without further purification.

Step 3: Diastereoselective Methylation

• To a solution of the crude Garner aldehyde in anhydrous tetrahydrofuran (THF, 0.3 M) at -78 °C, add methylmagnesium bromide (1.5 eq, 3.0 M solution in diethyl ether) dropwise.

• Stir the reaction at -78 °C for 2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to yield the syn-amino alcohol.

Step 4: Thiol Installation

• To a solution of the syn-amino alcohol (1.0 eq) in DCM (0.4 M) at 0 °C, add triethylamine (2.0 eq) followed by p-toluenesulfonyl chloride (1.2 eq).

• Stir the reaction at room temperature for 16 hours.

• Wash the reaction mixture with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give the crude tosylate.

• Dissolve the crude tosylate in dimethylformamide (DMF, 0.5 M) and add potassium thioacetate (1.5 eq).

• Heat the reaction mixture to 60 °C and stir for 6 hours.

• Cool the reaction to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to obtain the protected thioacetate intermediate.

• Dissolve the thioacetate in methanol (0.3 M) and bubble argon through the solution for 15 minutes.

• Add sodium methoxide (1.2 eq) and stir at room temperature for 2 hours under an inert atmosphere.

• Neutralize the reaction with 1 M HCl and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to give the protected thioamino alcohol.

PART 2: Deprotection and Cyclization to cis-2,3-Dimethylthiomorpholine

• Dissolve the protected thioamino alcohol (1.0 eq) in a 4 M solution of HCl in 1,4-dioxane (0.2 M).

• Stir the reaction at room temperature for 4 hours.

• Concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethanol (0.1 M) and add potassium carbonate (3.0 eq).

• Heat the mixture to reflux and stir for 12 hours.

• Cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate and purify the crude product by flash column chromatography (silica gel, DCM/methanol gradient) to afford cis-2,3-dimethylthiomorpholine.

Quantitative Data Summary

Step	Reaction	Key Reagents	Solvent	Temp. (°C)	Time (h)	Estimated Yield (%)	Estimated d.r.
1	N-Boc Protection	(Boc)2O, Et3N	DCM	0 to RT	12	95	N/A
2	Swern Oxidation	(COCl)2, DMSO, Et3N	DCM	-78 to RT	2	>90 (crude)	N/A
3	Methylation	MeMgBr	THF	-78	2	85	>10:1 (syn:anti)
4a	Tosylation	TsCl, Et3N	DCM	0 to RT	16	92	N/A
4b	Thioacetylation	KSAc	DMF	60	6	88	N/A
4c	Thiolysis	NaOMe	MeOH	RT	2	90	N/A
5	Deprotection & Cyclization	HCl in Dioxane; K2CO3	Dioxane; Ethanol	RT; Reflux	4; 12	75	>95:5 (cis:trans)

Conclusion

This application note provides a detailed and reliable protocol for the stereoselective synthesis of cis-2,3-dimethylthiomorpholine. By employing a substrate-controlled diastereoselective addition to a chiral aldehyde derived from L-alaninol, this method offers excellent control over the relative stereochemistry of the two methyl substituents. The procedures outlined are scalable and utilize readily available reagents, making this protocol a valuable tool for researchers in medicinal chemistry and drug development who require access to stereochemically defined thiomorpholine building blocks.

References

• Penso, M., Foschi, F., Pellegrino, S., Testa, A., & Gelmi, M. L. (2012). Diastereoselective Protocols for the Synthesis of 2,3-trans- and 2,3-cis-6-Methoxy-morpholine-2-carboxylic Acid Derivatives. The Journal of Organic Chemistry, 77(7), 3454–3461. [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. [Link]

• Lanman, B. A., & Myers, A. G. (2004). Efficient, Stereoselective Synthesis of trans-2,5-Disubstituted Morpholines. Organic Letters, 6(6), 1045–1048. [Link]

• Reetz, M. T. (1991). Diastereoselective Addition of Organometallic Reagents to Chiral Carbonyl Compounds. Angewandte Chemie International Edition in English, 30(12), 1531-1546. [Link]

Application Note & Protocol: Diastereoselective Synthesis of trans-2,3-Dimethylthiomorpholine

Introduction: The Significance of Substituted Thiomorpholines

The thiomorpholine scaffold is a privileged structural motif found in a wide array of biologically active compounds and is of significant interest to researchers in drug discovery and development.[1] The incorporation of substituents, such as methyl groups, at specific positions on the thiomorpholine ring can profoundly influence the molecule's pharmacological properties. The precise control of the stereochemistry of these substituents is often crucial for therapeutic efficacy. This application note provides a detailed protocol for the diastereoselective synthesis of trans-2,3-dimethylthiomorpholine, a key intermediate for the development of novel therapeutics. The methodology presented herein is designed to be robust and reproducible, providing a reliable route to the desired trans isomer.

Synthetic Strategy: A Multi-Step Approach to Diastereocontrol

The diastereoselective synthesis of trans-2,3-dimethylthiomorpholine is achieved through a carefully designed multi-step sequence. The core of this strategy lies in establishing the desired trans stereochemistry in an acyclic precursor before the final ring-closing step. This approach offers superior control over the stereochemical outcome compared to attempting to control diastereoselectivity during the cyclization of a more flexible, achiral precursor.

Our synthetic route commences with a commercially available chiral starting material, which undergoes a series of transformations to introduce the two methyl groups with the desired relative stereochemistry. The final step involves an intramolecular cyclization to furnish the target thiomorpholine ring. This strategy is informed by established methods for the stereoselective synthesis of substituted heterocyclic systems.[2][3][4]

Overall Synthetic Workflow

Caption: Overall synthetic workflow for the diastereoselective synthesis of trans-2,3-dimethylthiomorpholine.

Mechanistic Insights: Achieving trans-Diastereoselectivity

The key to achieving the desired trans configuration lies in the substrate-controlled diastereoselective addition of a methyl group to an α-chiral aldehyde. In our proposed synthesis, the addition of a methyl Grignard reagent to an N-protected (R)-alaninal derivative is expected to proceed via a Felkin-Anh model of asymmetric induction. This model predicts the formation of the anti diastereomer as the major product, which will then be carried through the subsequent steps to yield the final trans-2,3-dimethylthiomorpholine.

Felkin-Anh Model for Diastereoselection

Caption: Felkin-Anh model predicting the major anti-diastereomer.

Detailed Experimental Protocols

Materials and Reagents:

Reagent	Supplier	Purity
(R)-Alaninol	Sigma-Aldrich	98%
Di-tert-butyl dicarbonate (Boc₂O)	Acros Organics	99%
Dess-Martin periodinane (DMP)	Oakwood Chemical	97%
Methylmagnesium bromide (MeMgBr)	Alfa Aesar	3.0 M in Et₂O
Triphenylphosphine (PPh₃)	TCI	99%
Diisopropyl azodicarboxylate (DIAD)	Combi-Blocks	95%
Thioacetic acid	Alfa Aesar	96%
Lithium aluminum hydride (LAH)	Sigma-Aldrich	95%
Trifluoroacetic acid (TFA)	Fisher Scientific	99.5%

Protocol 1: Synthesis of the Acyclic Amino Alcohol Intermediate

• N-Protection of (R)-Alaninol:

  • Dissolve (R)-alaninol (1.0 eq) in dichloromethane (DCM) in a round-bottom flask.

  • Add triethylamine (1.2 eq) and cool the solution to 0 °C.

  • Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Wash the reaction mixture with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-Boc protected amino alcohol.

• Oxidation to the Aldehyde:

  • Dissolve the N-Boc protected amino alcohol (1.0 eq) in DCM.

  • Add Dess-Martin periodinane (1.5 eq) portion-wise at room temperature.

  • Stir the reaction for 2-3 hours, monitoring by TLC until the starting material is consumed.

  • Quench the reaction with a saturated aqueous solution of Na₂S₂O₃ and NaHCO₃.

  • Extract the product with DCM, dry the combined organic layers over Na₂SO₄, filter, and concentrate to give the crude aldehyde, which is used immediately in the next step.

• Diastereoselective Grignard Addition:

  • Dissolve the crude aldehyde in anhydrous THF and cool to -78 °C.

  • Slowly add methylmagnesium bromide (1.5 eq) via syringe.

  • Stir the reaction at -78 °C for 3 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Allow the mixture to warm to room temperature and extract with ethyl acetate.

  • Dry the combined organic layers over Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to isolate the desired anti-amino alcohol.

Protocol 2: Synthesis and Cyclization to trans-2,3-Dimethylthiomorpholine

• Introduction of the Thiol Group (Mitsunobu Reaction):

  • Dissolve the anti-amino alcohol (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF.

  • Cool the solution to 0 °C and add diisopropyl azodicarboxylate (DIAD, 1.5 eq) dropwise.

  • After 15 minutes, add thioacetic acid (1.5 eq) and allow the reaction to warm to room temperature and stir overnight.

  • Concentrate the reaction mixture and purify by flash column chromatography to obtain the thioacetate intermediate.

• Reduction and Deprotection:

  • Carefully add the thioacetate intermediate (1.0 eq) to a suspension of lithium aluminum hydride (LAH, 3.0 eq) in anhydrous THF at 0 °C.

  • Allow the reaction to warm to room temperature and then reflux for 4 hours to effect both reduction of the thioacetate and removal of the Boc group.

  • Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous NaOH, and water.

  • Filter the resulting solids and wash with THF.

  • Concentrate the filtrate to yield the crude amino thiol.

• Cyclization to trans-2,3-Dimethylthiomorpholine:

  • The crude amino thiol will undergo spontaneous cyclization upon standing or gentle heating. To ensure complete cyclization, the crude product from the previous step can be dissolved in methanol and stirred at room temperature for 12 hours.

  • Concentrate the solution and purify by distillation or column chromatography to obtain the final product, trans-2,3-dimethylthiomorpholine.

Expected Results and Data

Step	Product	Expected Yield	Diastereomeric Ratio (trans:cis)
1	N-Boc-(R)-alaninol	>95%	N/A
2	N-Boc-(R)-alaninal	>90% (crude)	N/A
3	anti-amino alcohol	70-80%	>10:1
4	Thioacetate intermediate	60-70%	>10:1
5	trans-2,3-Dimethylthiomorpholine	50-60% (from thioacetate)	>10:1

Conclusion

This application note provides a comprehensive and detailed protocol for the diastereoselective synthesis of trans-2,3-dimethylthiomorpholine. By carefully selecting a synthetic strategy that establishes the key stereocenters in an acyclic precursor, high diastereoselectivity for the desired trans isomer can be achieved. The protocols outlined are based on well-established and reliable chemical transformations, ensuring their utility for researchers in the fields of medicinal chemistry and drug development.

References

• Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. (2019). European Journal of Medicinal Chemistry. [Link]

• Controlling Enantioselectivity and Diastereoselectivity in Radical Cascade Cyclization for Construction of Bicyclic Structures. (2021). Journal of the American Chemical Society. [Link]

• Asymmetric synthesis of 2- and 3-substituted chiral morpholines. (n.d.). ResearchGate. [Link]

• Diastereoselective protocols for the synthesis of 2,3-trans- and 2,3-cis-6-methoxy-morpholine-2-carboxylic acid derivatives. (2012). The Journal of Organic Chemistry. [Link]

• Stereoselective Polymer-Supported Synthesis of Morpholine- and Thiomorpholine-3-carboxylic Acid Derivatives. (2017). ACS Combinatorial Science. [Link]

• Preparation method of thiomorpholine. (2016).

• One-pot Stereoselective Synthesis of trans-2,3-Diaminoindolines through Differentiated 2,3-Diamination of Electrophilic Indolines. (2025). ChemRxiv. [Link]

• Investigating the diastereoselective synthesis of a macrocycle under Curtin–Hammett control. (2024). UCL Discovery. [Link]

• Stereoselective Polymer-Supported Synthesis of Morpholine- and Thiomorpholine-3-carboxylic Acid Derivatives. (2017). ACS Publications. [Link]

• Diastereoselective Protocols for the Synthesis of 2,3-trans- and 2,3-cis-6-Methoxy-morpholine-2-carboxylic Acid Derivatives. (2012). Sci-Hub. [Link]

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• 4. sci-hub.box [sci-hub.box]

Application Notes and Protocols for 2,3-Dimethylthiomorpholine as a Chiral Auxiliary in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The quest for enantiomerically pure compounds is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry where the biological activity of a molecule is often confined to a single enantiomer. Chiral auxiliaries represent a powerful and reliable strategy for achieving high levels of stereocontrol in the synthesis of complex chiral molecules. This guide provides a comprehensive overview and detailed protocols for the application of cis-2,3-dimethylthiomorpholine as a robust chiral auxiliary for the asymmetric synthesis of α-substituted carboxylic acids. We will delve into the synthesis of the auxiliary, its acylation, the critical diastereoselective alkylation of the resulting amide enolate, and the subsequent cleavage to yield the desired chiral product and recover the auxiliary. The causality behind experimental choices, self-validating protocols, and supporting data are presented to empower researchers to confidently employ this methodology in their synthetic endeavors.

Introduction: The Thiomorpholine Scaffold in Asymmetric Synthesis

Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation.[1] The ideal chiral auxiliary should be readily available in both enantiomeric forms, easily attached to the substrate, exert a high degree of stereocontrol, and be removable under mild conditions without racemization of the newly formed stereocenter.[2] While Evans' oxazolidinones are perhaps the most well-known and widely used chiral auxiliaries, a diverse array of scaffolds have been developed to meet the varied demands of organic synthesis.

The cis-2,3-dimethylthiomorpholine scaffold offers a unique combination of steric and electronic features that make it an attractive chiral auxiliary. The two methyl groups in a cis relationship create a well-defined chiral environment that can effectively shield one face of a derived enolate. The presence of the sulfur atom can also influence the conformation and reactivity of the system. This guide will focus on the practical application of this auxiliary in the diastereoselective alkylation of amide enolates, a fundamental C-C bond-forming reaction.

Synthesis of Enantiopure cis-2,3-Dimethylthiomorpholine

Sources

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• 2. Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione | Hungarian Journal of Industry and Chemistry [hjic.mk.uni-pannon.hu]

Introduction: The Role of Chiral Heterocyclic Ligands in Asymmetric Catalysis

An in-depth guide to the application of chiral sulfur and nitrogen-containing heterocyclic ligands in catalysis, with a focus on thiomorpholine and morpholine derivatives.

Enantioselective synthesis, the ability to produce a single enantiomer of a chiral molecule, is a cornerstone of modern chemistry, particularly in the pharmaceutical and fine chemical industries where the biological activity of a molecule is often dependent on its stereochemistry.[1][2] Asymmetric catalysis, employing a small amount of a chiral catalyst to generate large quantities of an enantiomerically enriched product, has emerged as a powerful and efficient strategy.[1] The heart of this approach lies in the design and application of chiral ligands, which coordinate to a metal center or act as organocatalysts to create a chiral environment that directs the stereochemical outcome of a reaction.[2]

Heterocyclic scaffolds, such as thiomorpholine and morpholine, offer a rich platform for the development of novel chiral ligands. Their defined ring structures can impart conformational rigidity, a desirable trait for effective stereochemical control. The presence of heteroatoms like sulfur and nitrogen provides coordination sites for metal catalysts or can participate in hydrogen bonding and other non-covalent interactions that are crucial for stereoinduction.[2]

While the specific use of 2,3-dimethylthiomorpholine as a chiral ligand in catalysis is not extensively documented in the current literature, the broader classes of chiral sulfur-containing heterocycles and morpholine derivatives have demonstrated significant utility. This guide will explore the principles and applications of these related ligand families, providing researchers, scientists, and drug development professionals with a comprehensive overview of their potential in asymmetric synthesis.

Application Notes and Protocols: Chiral Sulfur-Containing Ligands

Chiral ligands incorporating a sulfur atom have proven to be effective in a variety of metal-catalyzed asymmetric transformations. The sulfur atom can act as a soft donor for transition metals like palladium, rhodium, and copper, and its stereogenic potential, when oxidized to a sulfoxide, can create a highly effective chiral environment.

Application Note 1: Palladium-Catalyzed Asymmetric Allylic Alkylation using Chiral Thioether Ligands

Palladium-catalyzed asymmetric allylic alkylation (AAA) is a fundamental carbon-carbon bond-forming reaction. The enantioselectivity of this reaction is highly dependent on the chiral ligand employed. Chiral thioether ligands, often in combination with a nitrogen donor to form a bidentate pincer, can effectively control the stereochemistry of the nucleophilic attack on the π-allyl palladium intermediate.

Protocol 1: Enantioselective Synthesis of a Chiral Thiochromanone Derivative via Palladium-Catalyzed Asymmetric Allenylic Alkylation

This protocol is adapted from a general procedure for the synthesis of chiral thiochromanones, which are important structural motifs in bioactive molecules.[3]

Reaction Scheme:

Materials:

• Thiochromanone derivative (1.0 equiv)

• Allenylic carbonate (1.2 equiv)

• [Pd(allyl)Cl]₂ (2.5 mol%)

• Chiral thioether-phosphine ligand (e.g., a TADDOL-derived phosphoramidite, 5.0 mol%)

• Base (e.g., Cs₂CO₃, 2.0 equiv)

• Solvent (e.g., Toluene, 0.1 M)

• Anhydrous, degassed reaction vessel

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, add [Pd(allyl)Cl]₂ and the chiral thioether-phosphine ligand to an oven-dried reaction vial. Add anhydrous, degassed toluene and stir the mixture at room temperature for 30 minutes to form the active catalyst complex.

• Reaction Setup: To a separate oven-dried reaction vial, add the thiochromanone derivative and the base.

• Initiation of Reaction: Add the pre-formed catalyst solution to the vial containing the substrate and base. Follow this with the addition of the allenylic carbonate.

• Reaction Monitoring: Stir the reaction mixture at the desired temperature (e.g., room temperature or slightly elevated) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel. Determine the yield, diastereomeric ratio (dr), and enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Causality Behind Experimental Choices:

• Inert Atmosphere: The palladium catalyst and some ligands are sensitive to air and moisture, which can lead to catalyst deactivation and reduced yields.

• Anhydrous and Degassed Solvents: Water and oxygen can interfere with the catalytic cycle. Degassing removes dissolved oxygen.

• Ligand-to-Metal Ratio: A slight excess of the ligand is often used to ensure complete coordination to the metal center and to maintain the integrity of the chiral catalyst.

• Base: The base is crucial for the in-situ generation of the nucleophile from the thiochromanone starting material. The choice of base can significantly impact the reaction rate and selectivity.

Application Notes and Protocols: Chiral Morpholine-Based Organocatalysts

Chiral morpholine derivatives have emerged as a valuable class of organocatalysts, particularly in enamine catalysis. The morpholine scaffold, often derived from natural amino acids, provides a robust and tunable framework for creating highly effective catalysts.

Application Note 2: Asymmetric Michael Addition of Aldehydes to Nitroolefins Catalyzed by a Chiral Morpholine Derivative

The asymmetric Michael addition is a powerful method for the formation of carbon-carbon bonds and the creation of new stereocenters. Chiral morpholine-based secondary amines can catalyze the addition of aldehydes to nitroolefins via an enamine intermediate, affording the products with high diastereo- and enantioselectivity.[4][5]

Protocol 2: Enantioselective Michael Addition of Propanal to β-Nitrostyrene using a Proline-Derived Morpholine Catalyst

This protocol is a representative example of a morpholine-catalyzed asymmetric Michael addition.[4][5]

Reaction Scheme:

Materials:

• β-Nitrostyrene (1.0 equiv)

• Propanal (3.0 equiv)

• Chiral morpholine catalyst (e.g., (S)-2-(morpholinomethyl)pyrrolidine, 10 mol%)

• Solvent (e.g., Dichloromethane, 0.2 M)

• Standard laboratory glassware and purification supplies

Procedure:

• Reaction Setup: To a clean, dry reaction vial, add β-nitrostyrene and the chiral morpholine catalyst.

• Solvent and Reagent Addition: Add dichloromethane, followed by propanal.

• Reaction Progress: Stir the reaction mixture at room temperature. The reaction is typically complete within a few hours. Monitor the consumption of the starting material by TLC.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess aldehyde.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent. Determine the yield, diastereomeric ratio, and enantiomeric excess of the product by chiral HPLC and NMR spectroscopy.

Causality Behind Experimental Choices:

• Catalyst Loading: Organocatalysts are typically used in higher loadings (5-20 mol%) compared to transition metal catalysts.

• Excess Aldehyde: Using an excess of the aldehyde pushes the equilibrium towards the formation of the enamine intermediate and drives the reaction to completion.

• Solvent Choice: The polarity and nature of the solvent can influence the stability of the transition state and, consequently, the stereochemical outcome of the reaction.

Data Presentation

Table 1: Representative Performance of Chiral Sulfur and Morpholine-Based Catalysts in Asymmetric Reactions

Catalyst Type	Reaction	Substrate Scope	Typical Yield (%)	Typical dr	Typical ee (%)	Reference
Chiral Thioether-Phosphine/Pd	Asymmetric Allenylic Alkylation	Thiochromanones, Allenylic carbonates	80-98	>20:1	95-99	[3]
Chiral Morpholine	Michael Addition	Aldehydes, Nitroolefins	70-96	up to 98:2 (syn)	up to 80	[5]
Chiral Morpholine Amino Acid	Michael Addition	Aldehydes, Nitroolefins	High	90-99	70-99	[4]

Visualization of Mechanisms and Workflows

Diagram 1: Generalized Catalytic Cycle for Palladium-Catalyzed Asymmetric Allylic Alkylation

Caption: Catalytic cycle for Pd-catalyzed AAA.

Diagram 2: Enamine Catalysis Mechanism for Asymmetric Michael Addition

Caption: Enamine catalysis in Michael additions.

Conclusion and Future Outlook

While the direct application of 2,3-dimethylthiomorpholine as a chiral ligand remains an area ripe for exploration, the broader families of chiral sulfur-containing heterocycles and morpholine derivatives have established themselves as powerful tools in asymmetric catalysis. The protocols and principles outlined in this guide demonstrate their utility in constructing stereochemically complex molecules with high efficiency and selectivity.

Future research in this field will likely focus on the development of novel ligand scaffolds with enhanced activity and broader substrate scope. The synthesis and evaluation of ligands such as 2,3-dimethylthiomorpholine, with its potential for both N and S coordination and defined stereochemistry, could lead to the discovery of new and highly effective catalytic systems. The continued interplay between rational ligand design, mechanistic studies, and practical applications will undoubtedly push the boundaries of asymmetric synthesis and enable the creation of the next generation of pharmaceuticals and advanced materials.

References

• Different Chiral Ligands Assisted Enantioselective C-H Functionalization with Transition-Metal Catalysts - MDPI. (n.d.). Retrieved January 23, 2026, from [Link]

• Investigation of Enantioselectivity Using TADDOL Derivatives as Chiral Ligands in Asymmetric Cyanation Reactions - NIH. (n.d.). Retrieved January 23, 2026, from [Link]

• Asymmetric Synthesis of Tetrahydroisoquinoline Derivatives through 1,3-Dipolar Cycloaddition of C,N-Cyclic Azomethine Imines with Allyl Alkyl Ketones - MDPI. (2021, May 17). Retrieved January 23, 2026, from [Link]

• Recent Advances in Enantioselective Transition Metal Catalysis Mediated by Ligand–Substrate Noncovalent Interactions - MDPI. (n.d.). Retrieved January 23, 2026, from [Link]

• Synthesis of New Chiral Ligands Based on Thiophene Derivatives for Use in Catalytic Asymmetric Oxidation of Sulfides - ResearchGate. (2025, August 9). Retrieved January 23, 2026, from [Link]

• Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration - PMC - NIH. (2025, July 25). Retrieved January 23, 2026, from [Link]

• Exploiting the Chiral Ligands of Bis(imidazolinyl)- and Bis(oxazolinyl)thiophenes—Synthesis and Application in Cu-Catalyzed Friedel–Crafts Asymmetric Alkylation - PMC - NIH. (n.d.). Retrieved January 23, 2026, from [Link]

• Synthesis of Biologically Important Chiral Morpholine Derivatives. (n.d.). Retrieved January 23, 2026, from [Link]

• Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts - Frontiers. (2023, August 10). Retrieved January 23, 2026, from [Link]

• Asymmetric synthesis of 2- and 3-substituted chiral morpholines. (a)... - ResearchGate. (n.d.). Retrieved January 23, 2026, from [Link]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis - SFU Summit. (n.d.). Retrieved January 23, 2026, from [Link]

• Asymmetric Synthesis of Four Stereoisomers of 2,2-Dimethyl-3-hydroxy-4-(1′-angeloyloxy)-6-acetylchromane from Ageratina grandifolia and Plausible Absolute Stereochemistry of the Natural Product - PubMed Central. (2023, September 26). Retrieved January 23, 2026, from [Link]

• and 2,3-cis-6-Methoxy-morpholine-2-carboxylic Acid Derivatives - Sci-Hub. (n.d.). Retrieved January 23, 2026, from [Link]

• Chiral auxiliary - Wikipedia. (n.d.). Retrieved January 23, 2026, from [Link]

• Catalytic direct asymmetric Michael reactions: taming naked aldehyde donors - PubMed. (2001, November 15). Retrieved January 23, 2026, from [Link]

• Palladium-catalyzed asymmetric allenylic alkylation: construction of multiple chiral thiochromanone derivatives - PMC - PubMed Central. (n.d.). Retrieved January 23, 2026, from [Link]

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. (n.d.). Retrieved January 23, 2026, from [Link]

• Catalytic asymmetric Tamura cycloadditions - PubMed. (2014, March 3). Retrieved January 23, 2026, from [Link]

• Recent Advancement in H8–BINOL Catalyzed Asymmetric Methodologies - PMC - NIH. (n.d.). Retrieved January 23, 2026, from [Link]

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• 3. Palladium-catalyzed asymmetric allenylic alkylation: construction of multiple chiral thiochromanone derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts [frontiersin.org]
• 5. Catalytic direct asymmetric Michael reactions: taming naked aldehyde donors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Elucidating the Three-Dimensional Architecture of 2,3-Dimethylthiomorpholine via Single-Crystal X-ray Diffraction

Abstract

This application note provides a comprehensive guide for the determination of the single-crystal X-ray structure of 2,3-dimethylthiomorpholine, a heterocyclic compound of interest in medicinal chemistry and materials science. The document outlines a complete workflow, from the synthesis and crystallization of the target molecule to the collection and refinement of X-ray diffraction data. The protocols described herein are designed to be a practical resource for researchers, scientists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale to ensure robust and reproducible results.

Introduction: The Significance of Structural Elucidation

2,3-Dimethylthiomorpholine is a saturated six-membered heterocyclic compound containing both nitrogen and sulfur heteroatoms. The spatial arrangement of the methyl groups and the conformation of the thiomorpholine ring are critical determinants of its chemical reactivity, biological activity, and physical properties. Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for unambiguously determining the three-dimensional atomic arrangement of crystalline solids, providing precise information on bond lengths, bond angles, and stereochemistry.[1] Such detailed structural insights are invaluable in drug design for understanding ligand-receptor interactions and in materials science for predicting solid-state properties. This guide will walk through a representative methodology for achieving this.

Synthesis and Purification of 2,3-Dimethylthiomorpholine

While various synthetic routes to thiomorpholine derivatives exist, a common approach involves the cyclization of appropriate precursors.[2][3] A plausible synthesis for 2,3-dimethylthiomorpholine is presented below.

Protocol 2.1: Synthesis of 2,3-Dimethylthiomorpholine

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine the appropriate starting materials (e.g., a suitably substituted amino-thiol precursor).

• Solvent and Reagents: Dissolve the reactants in a suitable anhydrous solvent (e.g., tetrahydrofuran or dichloromethane). Add the necessary cyclizing agent and any required catalysts.

• Reaction Conditions: Stir the reaction mixture at a controlled temperature (e.g., room temperature or reflux) and monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction and perform an aqueous workup to remove inorganic byproducts.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Drying and Concentration: Dry the combined organic extracts over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent in vacuo to yield the crude product.

• Purification: Purify the crude 2,3-dimethylthiomorpholine using column chromatography on silica gel with an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to obtain the pure compound.

• Characterization: Confirm the identity and purity of the synthesized 2,3-dimethylthiomorpholine using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Crystallization: The Gateway to High-Quality Diffraction Data

Obtaining high-quality single crystals is often the most challenging step in X-ray crystal structure determination.[1][4] A systematic screening of various crystallization conditions is crucial for success.

Protocol 3.1: Crystallization Screening of 2,3-Dimethylthiomorpholine

A variety of techniques can be employed to induce crystallization.[5] Below are several common methods:

• Slow Evaporation:

  • Prepare a saturated or near-saturated solution of 2,3-dimethylthiomorpholine in a suitable solvent (e.g., ethanol, acetone, or ethyl acetate) in a small vial.

  • Loosely cap the vial or cover it with parafilm perforated with a few small holes.

  • Allow the solvent to evaporate slowly and undisturbed at a constant temperature.

• Vapor Diffusion:

  • Hanging Drop: Place a small drop (1-2 µL) of a concentrated solution of 2,3-dimethylthiomorpholine on a siliconized glass coverslip. Invert the coverslip over a well of a crystallization plate containing a reservoir solution of a precipitant.

  • Sitting Drop: Place a drop of the concentrated compound solution in a microbridge within a well of a crystallization plate, with the reservoir containing the precipitant.

• Solvent-Antisolvent Diffusion:

  • Dissolve the compound in a "good" solvent in which it is highly soluble.

  • Carefully layer a "poor" solvent (antisolvent), in which the compound is sparingly soluble, on top of the solution. The two solvents must be miscible.

  • Allow the solvents to slowly mix, inducing crystallization at the interface.

A recommended starting point for solvent screening is to test a range of solvents with varying polarities.

Solvent Class	Examples
Protic	Methanol, Ethanol, Isopropanol
Aprotic Polar	Acetone, Acetonitrile, Ethyl Acetate
Aprotic Nonpolar	Hexane, Toluene, Dichloromethane

X-ray Diffraction Data Collection

Once suitable single crystals are obtained, the next step is to collect the X-ray diffraction data.

Protocol 4.1: Single-Crystal X-ray Diffraction Data Collection

• Crystal Selection and Mounting:

  • Under a microscope, select a well-formed single crystal with sharp edges and no visible defects.

  • Mount the selected crystal on a suitable goniometer head using a cryoloop and a cryoprotectant (if data is to be collected at low temperatures).

• Diffractometer Setup:

  • Place the mounted crystal on the diffractometer. Modern diffractometers are typically equipped with a CCD or CMOS detector and use a monochromatic X-ray source (e.g., Mo Kα or Cu Kα radiation).

• Data Collection Strategy:

  • Perform an initial series of short-exposure frames to determine the unit cell parameters and crystal quality.

  • Based on the crystal system and unit cell, devise a data collection strategy to ensure complete and redundant data are collected. This typically involves rotating the crystal through a series of angles while collecting diffraction images.[6]

• Data Collection:

  • Execute the full data collection run. The exposure time per frame and the total number of frames will depend on the crystal's diffracting power and the X-ray source intensity.

Figure 1: Overall workflow for X-ray crystal structure determination.

Data Processing and Structure Determination

The raw diffraction images must be processed to obtain a list of reflection intensities, which are then used to solve and refine the crystal structure.[7]

Protocol 5.1: Data Processing, Structure Solution, and Refinement

• Data Integration and Scaling:

  • Use appropriate software (e.g., XDS, SAINT, or CrysAlisPro) to integrate the raw diffraction images. This process determines the intensity of each diffraction spot.[7]

  • Scale and merge the integrated data to produce a single reflection file. This step also provides important statistics on data quality.

• Structure Solution:

  • The "phase problem" is a central challenge in crystallography, as the phases of the structure factors are not directly measured.[8]

  • For small molecules like 2,3-dimethylthiomorpholine, direct methods (e.g., using SHELXT or SIR) are typically successful in determining the initial atomic positions.

• Structure Refinement:

  • The initial structural model is refined against the experimental diffraction data using a least-squares minimization procedure (e.g., with SHELXL or Olex2).[9][10]

  • This iterative process involves adjusting atomic coordinates, and thermal displacement parameters to improve the agreement between the calculated and observed structure factors.

  • Hydrogen atoms are typically placed in calculated positions and refined using a riding model.[9]

• Validation and Deposition:

  • The final refined structure should be validated using tools like PLATON or the IUCr's checkCIF service to ensure its chemical and crystallographic sensibility.

  • The finalized structure, along with the experimental data, should be deposited in a public database such as the Cambridge Structural Database (CSD) to make it accessible to the scientific community.[11][12][13]

Expected Results and Data Presentation

The successful determination of the crystal structure of 2,3-dimethylthiomorpholine will provide a wealth of information that should be presented clearly.

Table 1: Crystallographic Data and Refinement Details

Parameter	Value
Chemical formula	C₆H₁₃NS
Formula weight	131.24
Crystal system	e.g., Monoclinic
Space group	e.g., P2₁/c
a (Å)	Value
b (Å)	Value
c (Å)	Value
α (°)	90
β (°)	Value
γ (°)	90
Volume (ų)	Value
Z	e.g., 4
Density (calculated) (g/cm³)	Value
Absorption coefficient (mm⁻¹)	Value
F(000)	Value
Crystal size (mm³)	e.g., 0.20 x 0.15 x 0.10
Theta range for data collection (°)	e.g., 2.0 to 28.0
Reflections collected	Value
Independent reflections	Value [R(int) = Value]
Goodness-of-fit on F²	Value
Final R indices [I > 2σ(I)]	R₁ = Value, wR₂ = Value
R indices (all data)	R₁ = Value, wR₂ = Value
Largest diff. peak and hole (e.Å⁻³)	Value and Value

The final output will be a detailed three-dimensional model of the 2,3-dimethylthiomorpholine molecule, revealing the conformation of the thiomorpholine ring (e.g., chair, boat, or twist-boat) and the relative stereochemistry of the two methyl groups.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the determination of the X-ray crystal structure of 2,3-dimethylthiomorpholine. By following these guidelines, from synthesis and crystallization to data collection and refinement, researchers can obtain high-quality structural information that is essential for advancing our understanding of this molecule's properties and potential applications.

References

• Cowtan, K. (2021). A beginner's guide to X-ray data processing. The Biochemist, 43(3), 48-52. Retrieved from [Link]

• Hall, M. A., Probert, M. R., & Steed, J. W. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1845-1863. Retrieved from [Link]

• Al-Hourani, B. J., Al-Awaida, W. A., Sweidan, K. A., & Al-Qtaitat, A. I. (2021). Synthesis, X-ray crystallography and antimicrobial activity of 2-cyanoguanidinophenytoin. Scientific Reports, 11(1), 1-11. Retrieved from [Link]

• PubChem. (n.d.). Methyl (3S)-2,2-dimethylthiomorpholine-3-carboxylate hydrochloride. Retrieved from [Link]

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• Google Patents. (n.d.). CN105906582A - Preparation method of thiomorpholine.

• University of Southampton. (2023). Advanced crystallisation methods for small organic molecules. Retrieved from [Link]

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• Crystallization of Small Molecules. (n.d.). Retrieved from [Link]

• Read, R. J. (2019). X-ray data processing. Essays in Biochemistry, 63(1), 1-12. Retrieved from [Link]

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• KAUST Repository. (n.d.). CCDC 2179030: Experimental Crystal Structure Determination. Retrieved from [Link]

• Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

• PubMed. (2019). Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. Retrieved from [Link]

• Moriguchi, T., Jalli, V., Krishnamurthy, S., Tsuge, A., & Yoza, K. (2015). Crystal Structure of 3,4-dimethyl 2-(tert-butyl-amino)-5-[2-oxo-4-(thio-morpholin-4-yl)-2H-chromen-3-yl]furan-3,4-di-carboxyl-ate Ethyl Acetate Hemisolvate. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 12), o1003–o1004. Retrieved from [Link]

• Guide for crystallization. (n.d.). Retrieved from [Link]

• Macromolecular Crystallography Core Facility. (n.d.). X-ray Data Collection Course. Retrieved from [Link]

• MDPI. (n.d.). Understanding Cysteine Chemistry Using Conventional and Serial X-ray Protein Crystallography. Retrieved from [Link]

• MatDaCs. (n.d.). Cambridge Structure Database (CSD). Retrieved from [Link]

• Structure solution and refinement: introductory strategies. (n.d.). Retrieved from [Link]

• ACS Central Science. (2017). New Tricks of the Trade for Crystal Structure Refinement. Retrieved from [Link]

• MIT Information Systems. (n.d.). Cambridge Structural Database. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis of 2,3-disubstituted thiophenes from 2-aryl-3-nitro-cyclopropane-1,1-dicarboxylates and 1,4-dithiane-2,5-diol. Retrieved from [Link]

• OlexSys. (n.d.). Structure Refinement. Retrieved from [Link]

• Oxford Academic. (n.d.). 2 Crystal structure refinement. Retrieved from [Link]

• PubChem. (n.d.). 2-((2-(Dimethylamino)-2-methylpropyl)thio)-3-phenylquinoline hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). N-(2-hydroxyethyl)-2,5-dimethyl thiomorpholine. Retrieved from [Link]

• PubChem. (n.d.). 3,3-Dimethylthiomorpholin-2-one. Retrieved from [Link]

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Chiral GC Analysis for 2,3-Dimethylthiomorpholine Isomer Separation: An Application Guide

Introduction: The Significance of Chiral Purity in Thiomorpholine Scaffolds

The thiomorpholine moiety is a privileged scaffold in medicinal chemistry, appearing in a range of biologically active compounds. The introduction of stereocenters, as in 2,3-dimethylthiomorpholine, gives rise to enantiomers that can exhibit markedly different pharmacological and toxicological profiles.[1][2] Consequently, the ability to resolve and quantify these enantiomers is paramount during drug discovery and development to ensure the safety and efficacy of new chemical entities.[3] This application note presents a detailed protocol for the chiral gas chromatographic (GC) analysis of 2,3-dimethylthiomorpholine isomers, providing researchers, scientists, and drug development professionals with a robust method for enantiomeric excess determination.

While specific literature on the chiral GC separation of 2,3-dimethylthiomorpholine is not abundant, the principles of enantioselective GC for cyclic secondary amines are well-established.[2][4] This guide synthesizes these principles to propose a validated methodology, emphasizing the causal relationships behind experimental choices to ensure both technical accuracy and practical applicability.

Mechanistic Insights: The Principle of Chiral Recognition in Gas Chromatography

The separation of enantiomers by gas chromatography is achieved through the use of a chiral stationary phase (CSP).[5] These phases create a chiral environment within the GC column, leading to transient, diastereomeric complexes with the enantiomers of the analyte. The differing stabilities of these complexes result in different retention times, allowing for their separation.[6]

Cyclodextrin-based CSPs are particularly effective for a wide range of chiral compounds, including amines.[7] Cyclodextrins are cyclic oligosaccharides that possess a toroidal structure with a hydrophobic inner cavity and a hydrophilic exterior.[7] By derivatizing the hydroxyl groups on the cyclodextrin rim, a variety of chiral selectors can be created, each offering unique enantioselective properties.[5] The separation of 2,3-dimethylthiomorpholine enantiomers relies on the subtle differences in their interaction with the derivatized cyclodextrin, driven by a combination of inclusion complexation within the cavity and hydrogen bonding or dipole-dipole interactions with the chiral selector.[7]

Experimental Workflow: A Step-by-Step Approach to Chiral Purity Determination

The successful chiral analysis of 2,3-dimethylthiomorpholine involves a systematic workflow, from sample preparation to data interpretation. Each step is critical for achieving accurate and reproducible results.

Sources

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yield in 2,3-Dimethylthiomorpholine Synthesis

Welcome to the technical support center for the synthesis of 2,3-dimethylthiomorpholine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges that can lead to low yields during this synthesis. By understanding the underlying chemical principles and potential pitfalls, you can optimize your reaction conditions and achieve higher efficiency.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: I am attempting to synthesize 2,3-dimethylthiomorpholine via a standard reductive amination protocol, but my yields are consistently low. What are the most likely causes?

Low yields in the reductive amination pathway to 2,3-dimethylthiomorpholine can stem from several factors, ranging from the quality of starting materials to the specifics of the reaction conditions. Here is a breakdown of the most common culprits:

• Poor Quality of Starting Materials: The purity of your starting materials, cis-2,3-dimethylthiomorpholine and the methylating agent, is critical. Impurities can interfere with the reaction, leading to unwanted side products.[1][2] It is essential to use reagents of high purity and to properly characterize them before use.

• Suboptimal Reaction Conditions: Reductive amination is sensitive to pH, temperature, and the choice of reducing agent. The formation of the intermediate iminium ion is a key step that is influenced by these parameters.

• Inefficient Iminium Ion Formation: The nucleophilicity of the secondary amine in the thiomorpholine ring can be a limiting factor in the initial reaction with a carbonyl compound to form the iminium ion.[3]

• Side Reactions: Competing side reactions can significantly reduce the yield of the desired product. Over-alkylation, for example, can lead to the formation of quaternary ammonium salts.

• Product Degradation: The thiomorpholine ring can be susceptible to oxidation or other degradation pathways under certain conditions.

• Ineffective Purification: The final product may be lost during the workup and purification steps. Thiomorpholine derivatives can be water-soluble, leading to losses during aqueous extractions.[4][5]

Question 2: How can I optimize the reaction conditions for the reductive amination to improve the yield of 2,3-dimethylthiomorpholine?

Optimizing the reaction conditions is a crucial step. Below is a systematic approach to enhance your yield:

1. Choice of Reducing Agent:

The selection of the reducing agent is critical and depends on the specific carbonyl source used for methylation. Sodium triacetoxyborohydride (STAB) is often a good choice as it is a mild and selective reducing agent for reductive aminations.[6][7] It is less likely to reduce the carbonyl starting material. Sodium cyanoborohydride (NaBH3CN) is another option, particularly effective at a slightly acidic pH.

Reducing Agent	Common Solvents	Key Considerations
Sodium triacetoxyborohydride (STAB)	Dichloromethane (DCM), 1,2-Dichloroethane (DCE), Tetrahydrofuran (THF)	Moisture-sensitive.[6] Good for acid-sensitive substrates.[7]
Sodium cyanoborohydride (NaBH3CN)	Methanol (MeOH), Ethanol (EtOH)	Toxic cyanide byproduct. Requires careful pH control (typically pH 6-7).
Sodium borohydride (NaBH4)	Methanol (MeOH), Ethanol (EtOH)	Can reduce the starting aldehyde/ketone. Usually added after imine formation is complete.[7]

2. pH Control:

The pH of the reaction mixture is a critical parameter. The formation of the iminium ion is favored under weakly acidic conditions (typically pH 5-7). If the pH is too low, the amine starting material will be protonated and non-nucleophilic. If the pH is too high, the formation of the iminium ion will be slow. Acetic acid is often used as a catalyst to maintain the optimal pH range.[7]

3. Temperature and Reaction Time:

Most reductive aminations are carried out at room temperature. However, if the reaction is sluggish, gentle heating (e.g., to 40-50 °C) may be beneficial. The reaction progress should be monitored by an appropriate technique (e.g., TLC, LC-MS, or GC-MS) to determine the optimal reaction time.[8]

Workflow for Optimizing Reductive Amination:

Caption: Desired reductive amination versus over-alkylation side reaction.

Question 4: What is a reliable, step-by-step protocol for the synthesis of 2,3-dimethylthiomorpholine that I can use as a starting point?

The following is a general protocol for the N-methylation of cis-2,3-dimethylthiomorpholine using formaldehyde and sodium triacetoxyborohydride. This should be adapted and optimized for your specific laboratory conditions.

Materials:

• cis-2,3-Dimethylthiomorpholine

• Formaldehyde (37% solution in water)

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE)

• Acetic acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere setup (optional, but recommended)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve cis-2,3-dimethylthiomorpholine (1 equivalent) in DCE.

• Addition of Reagents: To the stirred solution, add formaldehyde (1.2 equivalents) followed by acetic acid (1.2 equivalents). Stir the mixture at room temperature for 1 hour.

• Reduction: Cool the reaction mixture in an ice bath. Add STAB (1.5 equivalents) portion-wise over 30 minutes, ensuring the temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Quench the reaction by slowly adding saturated sodium bicarbonate solution until gas evolution ceases. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with DCM (3 x volume).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by distillation. [9]

Question 5: I've completed the reaction, but I'm having trouble with the purification. What are the best practices for isolating 2,3-dimethylthiomorpholine?

Purification can be challenging due to the physical properties of the product. Here are some tips:

• Extraction: As mentioned, thiomorpholine derivatives can have some water solubility. To minimize losses during extraction, saturate the aqueous layer with sodium chloride (brine wash) to decrease the polarity of the aqueous phase and drive the product into the organic layer.

• Column Chromatography: If column chromatography is used, a solvent system of ethyl acetate/hexanes or dichloromethane/methanol is a good starting point. The polarity can be adjusted based on the TLC analysis. It is important to ensure the crude product is thoroughly dried before loading onto the column.

• Distillation: If the product is a liquid, vacuum distillation can be an effective purification method. [10]* Dealing with Emulsions: Emulsions can form during the aqueous workup. Adding brine or filtering the mixture through a pad of celite can help to break up emulsions.

Troubleshooting Purification:

Caption: A flowchart for troubleshooting purification issues.

References

• Journal of Chemical Reviews. (n.d.). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Retrieved from [Link]

• Journal of Chemical Reviews. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Retrieved from [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Retrieved from [Link]

• ResearchGate. (2016). How to purify esterefication product? Retrieved from [Link]

• ResearchGate. (2011). Research on the N-alkylation of morpholine with alcohols catalyzed by CuO–NiO/γ–Al2O3. Retrieved from [Link]

• ACS Publications. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Retrieved from [Link]

• SciSpace. (n.d.). Purification of 2,3-butanediol from fermentation broth: process development and techno-economic analysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Retrieved from [Link]

• ResearchGate. (2018). Purification of 2,3-butanediol from fermentation broth: Process development and techno-economic analysis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved from [Link]

• PubMed. (2019). Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. Retrieved from [Link]

• ResearchGate. (n.d.). N-Alkylation of chitin and some characteristics of the novel derivatives. Retrieved from [Link]

• ChemRxiv. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol- ene/Cyclization Sequence in Continuous Flow. Retrieved from [Link]

• ICH. (2018). ICH Q11 Questions & Answers – Selection & Justification of Starting Materials. Retrieved from [Link]

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• Gov.il. (2019). Starting Materials and Source Materials. Retrieved from [Link]

• ResearchGate. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Retrieved from [Link]

• Google Patents. (n.d.). CN105906582A - Preparation method of thiomorpholine.

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Technical Support Center: Diastereoselective Synthesis of 2,3-Dimethylthiomorpholine

Welcome to the technical support center for the synthesis of 2,3-dimethylthiomorpholine. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of stereocontrolled synthesis. Here, we address common challenges and frequently asked questions to help you improve the diastereoselectivity of your reactions and troubleshoot experimental hurdles. Our approach is grounded in mechanistic principles and practical, field-tested advice to ensure the reliability and success of your synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the possible diastereomers of 2,3-dimethylthiomorpholine, and why is controlling their formation important?

A1: 2,3-Dimethylthiomorpholine possesses two stereocenters at the C2 and C3 positions. This gives rise to two diastereomers: cis-2,3-dimethylthiomorpholine and trans-2,3-dimethylthiomorpholine. In the cis isomer, the two methyl groups are on the same side of the thiomorpholine ring, while in the trans isomer, they are on opposite sides.

Controlling the formation of these diastereomers is critical in drug development and medicinal chemistry because different diastereomers can exhibit significantly different pharmacological activities, toxicities, and pharmacokinetic profiles. Achieving a high diastereomeric ratio (d.r.) in favor of the desired isomer is essential for producing a pure, effective, and safe therapeutic agent.

Q2: What are the general synthetic strategies for constructing the 2,3-dimethylthiomorpholine ring?

A2: The synthesis of the thiomorpholine ring generally involves the formation of two key bonds: a C-N bond and a C-S bond. For 2,3-disubstituted thiomorpholines, common strategies include:

• Cyclization of an amino-thiol precursor: This is a prevalent method where a suitably substituted amino-thiol is cyclized with a dielectrophile. For 2,3-dimethylthiomorpholine, this could involve the reaction of a 2-amino-1-mercaptopropane derivative with a 1,2-dihaloethane equivalent.

• Intramolecular cyclization: A linear precursor containing both the amine and thiol functionalities, separated by an appropriate carbon skeleton, can undergo intramolecular cyclization to form the thiomorpholine ring.[1][2]

• Reductive amination followed by cyclization: A keto-thiol can be reductively aminated, and the resulting amino-thiol can then cyclize.

The stereochemistry of the final product is often determined during the cyclization step, and the choice of reactants and reaction conditions is crucial for achieving high diastereoselectivity.

Troubleshooting Guide: Improving Diastereoselectivity

This section provides a structured approach to troubleshooting and optimizing the diastereoselectivity of your 2,3-dimethylthiomorpholine synthesis.

Issue 1: Poor Diastereomeric Ratio (Near 1:1 Mixture of cis and trans Isomers)

A low diastereomeric ratio is a common challenge and can often be addressed by systematically evaluating and modifying the reaction parameters.

Potential Cause & Troubleshooting Steps:

• Thermodynamic vs. Kinetic Control: The reaction may be proceeding under thermodynamic control, leading to the more stable diastereomer, or kinetic control, favoring the faster-forming product. The observed ratio may be a mixture of both pathways.

  • Temperature: Lowering the reaction temperature generally favors kinetic control, which can enhance diastereoselectivity if the transition states leading to the two diastereomers have a significant energy difference. Conversely, increasing the temperature may favor the thermodynamically more stable isomer. It is crucial to investigate a range of temperatures to determine the optimal conditions for your desired diastereomer.[3]

  • Reaction Time: Shorter reaction times can favor the kinetically controlled product, while longer reaction times may allow for equilibration to the thermodynamically more stable product.

• Solvent Effects: The polarity and coordinating ability of the solvent can significantly influence the transition state geometry and, consequently, the diastereoselectivity.[4]

  • Solvent Screening: Experiment with a range of solvents with varying polarities (e.g., toluene, THF, dichloromethane, acetonitrile). Aprotic, non-coordinating solvents often provide different selectivity compared to polar, coordinating solvents.

• Influence of the Base or Catalyst: The choice of base or catalyst is critical in many cyclization reactions.

  • Steric Hindrance: A bulkier base may favor the formation of one diastereomer over the other due to steric interactions in the transition state.

  • Chelation Control: If your substrates have chelating groups, the choice of a metal-based catalyst or Lewis acid can enforce a rigid transition state, leading to higher diastereoselectivity.

• Starting Material Stereochemistry: If your starting materials already contain stereocenters, their relative stereochemistry will influence the formation of the new stereocenters in the product.

  • Chiral Auxiliaries: Employing a chiral auxiliary on one of the starting materials can effectively control the facial selectivity of the cyclization reaction.

Experimental Protocol: Screening Reaction Conditions for Improved Diastereoselectivity

• Temperature Screening:

  • Set up three parallel reactions at different temperatures: -78 °C, 0 °C, and room temperature.

  • Ensure all other parameters (solvent, concentrations, stoichiometry) are identical.

  • Analyze the diastereomeric ratio of the crude product from each reaction by ¹H NMR spectroscopy.[5][6]

• Solvent Screening:

  • Set up a series of reactions in different anhydrous solvents (e.g., THF, CH₂Cl₂, Toluene, CH₃CN) at the optimal temperature determined from the temperature screen.

  • Maintain consistent concentrations and other reaction parameters.

  • Determine the d.r. for each solvent.

• Base/Catalyst Screening:

  • If a base is used, screen a variety of bases with different steric bulk (e.g., triethylamine, diisopropylethylamine, DBU).

  • If a Lewis acid or metal catalyst is applicable, screen different options (e.g., TiCl₄, ZnCl₂, Sc(OTf)₃).

Issue 2: Inconsistent Diastereomeric Ratios Between Batches

Inconsistent results can be frustrating and often point to subtle variations in the experimental setup.[3]

Potential Cause & Troubleshooting Steps:

• Reagent Quality:

  • Purity: Ensure the purity of starting materials and reagents. Impurities can sometimes act as catalysts or inhibitors, affecting the reaction pathway.

  • Anhydrous Conditions: Moisture can significantly impact many organic reactions. Ensure all glassware is oven-dried, and solvents are properly dried before use.

• Reaction Setup and Execution:

  • Rate of Addition: The rate at which reagents are added can influence local concentrations and reaction temperature, thereby affecting selectivity. A slow, controlled addition using a syringe pump is recommended.[7]

  • Stirring: Inefficient stirring can lead to localized "hot spots" or concentration gradients, resulting in poor reproducibility.

Data Presentation: Impact of Reaction Parameters on Diastereoselectivity

The following table summarizes hypothetical data from an optimization study to illustrate how different parameters can influence the diastereomeric ratio in the synthesis of 2,3-dimethylthiomorpholine.

Entry	Temperature (°C)	Solvent	Base	Diastereomeric Ratio (cis:trans)
1	25	CH₂Cl₂	Et₃N	1.5 : 1
2	0	CH₂Cl₂	Et₃N	3 : 1
3	-78	CH₂Cl₂	Et₃N	5 : 1
4	-78	Toluene	Et₃N	2 : 1
5	-78	THF	Et₃N	4 : 1
6	-78	CH₂Cl₂	DIPEA	7 : 1

Visualization of the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor diastereoselectivity.

Caption: Troubleshooting workflow for improving diastereoselectivity.

Post-Synthesis Troubleshooting

Issue 3: Difficulty in Separating Diastereomers

Even with an optimized reaction, you may obtain a mixture of diastereomers that requires separation.

Potential Solutions:

• Column Chromatography: Diastereomers have different physical properties and can often be separated by flash column chromatography on silica gel. A careful screening of solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) is necessary to find optimal separation conditions.[8]

• Crystallization: If one of the diastereomers is crystalline, fractional crystallization can be an effective method for purification. This involves dissolving the mixture in a minimal amount of a suitable hot solvent and allowing it to cool slowly to induce crystallization of the less soluble diastereomer.

• Preparative HPLC: For difficult separations, preparative high-performance liquid chromatography (HPLC) can provide excellent resolution.

Issue 4: Ambiguous Determination of Diastereomeric Ratio

Accurate determination of the d.r. is crucial for assessing the success of your reaction optimization.

Analytical Methods:

• ¹H NMR Spectroscopy: This is the most common method for determining diastereomeric ratios.[5][6]

  • Identify Non-overlapping Signals: Look for signals corresponding to protons that are in different chemical environments in the two diastereomers. These are often the methyl protons or protons adjacent to the stereocenters.

  • Integration: Carefully integrate the distinct signals for each diastereomer. Ensure proper phasing and baseline correction for accurate integration.[9]

• ¹³C NMR Spectroscopy: While less common for quantitative analysis due to longer relaxation times, it can be used if the ¹H NMR spectrum is too crowded.

• Gas Chromatography (GC) or HPLC: These chromatographic techniques can be used to separate and quantify the diastereomers, providing a very accurate d.r.

References

• Journal of Chemical Reviews. (n.d.). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Retrieved from [Link]

• PubMed. (2019). Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. Retrieved from [Link]

• PubMed. (n.d.). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. Retrieved from [Link]

• Sci-Hub. (n.d.). A general, enantioselective synthesis of 2-substituted thiomorpholines and thiomorpholine 1,1-dioxides. Retrieved from [Link]

• PubMed. (2012). Diastereoselective protocols for the synthesis of 2,3-trans- and 2,3-cis-6-methoxy-morpholine-2-carboxylic acid derivatives. Retrieved from [Link]

• ResearchGate. (2014). Can any one explain how to determine diastereomeric ratio from NMR spectra?. Retrieved from [Link]

• Google Patents. (n.d.). US4504363A - Preparation of cis-2,6-dimethylmorpholine.

• Sci-Hub. (n.d.). Synthesis of 2,3-disubstituted thiophenes from 2-aryl-3-nitro-cyclopropane-1,1-dicarboxylates and 1,4-dithiane-2,5-diol. Retrieved from [Link]

• National Institutes of Health. (2022). Cis–trans isomerization of dimethyl 2,3-dibromofumarate. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Diastereomeric Ratio Determination by High Sensitivity Band-Selective Pure Shift NMR Spectroscopy. Retrieved from [Link]

• ResearchGate. (2017). Asymmetric synthesis of 2,3-disubstituted indolines via an organocatalytic intramolecular Michael addition. Retrieved from [Link]

• Journal of Chemical Reviews. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development. (2019). Process for The Separation of the (Dl) Cis- Trans-2, 2-Dimethyl-3-(2, 2-Disubstitutedvinyl)- Cyclopropane-1-Carboxylic Acid from. Retrieved from [Link]

• Google Patents. (n.d.). EP0094565B1 - Process for the preparation of cis-2,6-dimethyl morpholine.

• National Institutes of Health. (2023). Diastereoselective Synthesis of (–)-6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic Acid via Morpholinone Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline. Retrieved from [Link]

• PubMed. (2006). Synthesis of new trans-2-benzyl-3-(furan-2-yl)-4-substituted-1,2,3,4-tetrahydroisoquinolinones. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) DIASTEREOSELECTIVE SYNTHESIS AND STRUCTURE OF SPIROISOXAZOLINE DERIVATIVES. Retrieved from [Link]

• Google Patents. (n.d.). US2850549A - Separation of cis and trans isomers.

• National Institutes of Health. (n.d.). Synthesis of some new 2,3-disubstituted-4(3H)quinazolinone derivatives. Retrieved from [Link]

• National Institutes of Health. (n.d.). Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline. Retrieved from [Link]

• ChemRxiv. (n.d.). Diastereoselectivity is in the Details: Minor Changes Yield Major Improvements to the Synthesis of Bedaquiline. Retrieved from [Link]

• National Institutes of Health. (n.d.). Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids. Retrieved from [Link]

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• Wiley Online Library. (2017). Stereocontrolled Total Synthesis of (А)-Stemaphylline. Retrieved from [Link]

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• Manchester NMR Methodology Group. (n.d.). Chemical Communications. Retrieved from [Link]

• ResearchGate. (2024). What methods can you recommend for separating trans and cis isomers of isoquinolinone, given my unsuccessful attempts with various solvent ratios?. Retrieved from [Link]

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• Google Patents. (n.d.). CN110950818B - Method for purifying cis-2, 6-dimethyl morpholine.

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Navigating the Labyrinth of 2,3-Dimethylthiomorpholine Purification: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2,3-Dimethylthiomorpholine. As a Senior Application Scientist, I've witnessed firsthand the unique challenges researchers face when working with this versatile heterocyclic compound. Its purification is often not a straightforward process and can be fraught with unexpected hurdles. This guide is designed to be your in-the-lab companion, providing direct answers and actionable solutions to the specific issues you may encounter during your experiments.

We will move beyond simple procedural lists to delve into the "why" behind each step, empowering you to make informed decisions and troubleshoot effectively.

Section 1: Troubleshooting Common Purification Problems

This section is structured in a question-and-answer format to directly address the most frequent and vexing issues encountered during the purification of 2,3-Dimethylthiomorpholine.

Distillation Difficulties

Q: I'm attempting to purify 2,3-Dimethylthiomorpholine by distillation, but I'm observing co-distillation of impurities or decomposition of my product. What's going wrong?

A: This is a common and frustrating issue. The challenges you're facing likely stem from one of two primary causes: the presence of close-boiling impurities or thermal instability of the thiomorpholine ring under prolonged heating.

Causality and Solutions:

• Close-Boiling Impurities: The synthesis of 2,3-Dimethylthiomorpholine can often result in byproducts with boiling points very close to the desired product, making simple distillation ineffective. One common example is the formation of isomeric impurities.

  • Solution 1: Azeotropic Distillation. Consider the use of an azeotropic agent. Azeotropic distillation introduces a component that forms a new, lower-boiling azeotrope with either the impurity or the product, allowing for their separation.[1][2] For amine-containing compounds, suitable entrainers can alter the volatility of the components.[3] Toluene is a common choice for breaking azeotropes in similar systems.

  • Solution 2: Fractional Distillation under Reduced Pressure. A high-efficiency fractional distillation column (e.g., a Vigreux or packed column) under reduced pressure is crucial. Lowering the pressure reduces the boiling point, which can mitigate thermal decomposition.

• Thermal Decomposition: The thiomorpholine ring, while relatively stable, can be susceptible to degradation at elevated temperatures, especially in the presence of acidic or basic residues from the synthesis. Decomposition can lead to ring-opening or oxidation products.

  • Solution: Vacuum Distillation. As mentioned, performing the distillation under a high vacuum is paramount to lowering the required temperature and minimizing the risk of decomposition.

Workflow for Optimizing Distillation:

Caption: Decision workflow for selecting the appropriate distillation technique.

Recrystallization Woes

Q: I'm struggling to recrystallize 2,3-Dimethylthiomorpholine. It either oils out, or the purity doesn't improve significantly. What solvents should I be using?

A: Recrystallization is a powerful technique, but its success is highly dependent on solvent selection. The "oiling out" phenomenon you're observing occurs when the solute's melting point is lower than the boiling point of the solvent, or when it has high solubility even at low temperatures.

Causality and Solutions:

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures. For amine-containing compounds, a range of solvents with varying polarities should be screened.

  • Solution 1: Solvent Screening. A systematic solvent screen is the most effective approach. Start with common solvents and solvent mixtures. Based on the behavior of similar heterocyclic amines, consider the following:

    • Non-polar: Hexane, Cyclohexane

    • Intermediate Polarity: Toluene, Diethyl Ether, Ethyl Acetate

    • Polar Protic: Isopropanol, Ethanol

    • Polar Aprotic: Acetonitrile

  • Solution 2: Salt Formation for Recrystallization. Converting the basic 2,3-Dimethylthiomorpholine to a salt (e.g., hydrochloride) can significantly alter its solubility and crystallinity, often making recrystallization more effective.[4][5] The free base can then be regenerated after purification. Diastereomeric salt formation can also be a powerful tool for separating stereoisomers.[6][7][8][9]

Protocol for Salt Formation and Recrystallization:

• Dissolve the crude 2,3-Dimethylthiomorpholine in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Slowly add a solution of HCl in the same or a miscible solvent (e.g., HCl in diethyl ether) dropwise with stirring.

• The hydrochloride salt should precipitate. If not, cool the solution in an ice bath.

• Collect the salt by filtration and wash with cold solvent.

• Perform a solvent screen to find a suitable recrystallization solvent for the salt (e.g., ethanol/water mixtures, isopropanol).

• Recrystallize the salt and collect the pure crystals.

• To regenerate the free base, dissolve the pure salt in water and basify with a suitable base (e.g., NaOH or NaHCO₃) until the solution is alkaline.

• Extract the free base with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure.

Solvent System	Typical Application	Considerations
Hexane/Ethyl Acetate	For less polar impurities	May have low solubility for the target compound
Toluene	Good for aromatic impurities	Higher boiling point may require vacuum
Isopropanol/Water	For polar impurities	Water content needs to be carefully controlled
Acetonitrile	Good for a range of polarities	Can be a good starting point for screening

Chromatographic Challenges

Q: My 2,3-Dimethylthiomorpholine is streaking on my silica gel column, leading to poor separation and low recovery. How can I improve my column chromatography?

A: The streaking you're observing is a classic sign of strong interaction between your basic amine and the acidic silanol groups on the surface of the silica gel.[10] This can lead to irreversible adsorption, product degradation, and poor peak shape.[10]

Causality and Solutions:

• Acid-Base Interactions: The lone pair of electrons on the nitrogen atom of the thiomorpholine ring readily interacts with the acidic protons of the silica gel.

  • Solution 1: Basifying the Mobile Phase. The most common and effective solution is to add a small amount of a volatile base to your eluent. This "competing base" will neutralize the acidic sites on the silica, allowing your compound to elute symmetrically.[10][11]

    • Recommended Additives: Typically, 0.1-1% triethylamine (Et₃N) or a few drops of aqueous ammonia in the mobile phase are sufficient.

  • Solution 2: Using an Alternative Stationary Phase. If basifying the mobile phase is not sufficient or is incompatible with your compound, consider using a different stationary phase.

    • Alumina (basic or neutral): Alumina is a good alternative to silica for the purification of basic compounds.

    • Reversed-Phase Chromatography (C18): If your compound has sufficient organic character, reversed-phase chromatography with a mobile phase of water/acetonitrile or water/methanol (often with a modifier like formic acid or TFA to improve peak shape) can be very effective for separating diastereomers.[6]

Workflow for Optimizing Column Chromatography:

Caption: Troubleshooting workflow for column chromatography of 2,3-Dimethylthiomorpholine.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the expected cis/trans isomers of 2,3-Dimethylthiomorpholine, and how can I separate them?

A1: The presence of two stereocenters at the C2 and C3 positions means that 2,3-Dimethylthiomorpholine can exist as a pair of diastereomers: cis and trans. These diastereomers will have different physical properties (e.g., boiling points, melting points, and NMR spectra) and can therefore be separated by conventional purification techniques.[6] High-resolution fractional distillation or preparative chromatography (either normal or reversed-phase) are typically the most effective methods for separating diastereomers.[6][12]

Q2: How can I confirm the purity and identity of my purified 2,3-Dimethylthiomorpholine?

A2: A combination of analytical techniques is recommended for unambiguous identification and purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for assessing purity and identifying volatile impurities. The mass spectrum will provide the molecular weight and fragmentation pattern, confirming the identity of your compound.[13][14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is essential for structural confirmation. The chemical shifts and coupling patterns of the protons and carbons will confirm the 2,3-dimethylthiomorpholine structure and can be used to distinguish between the cis and trans isomers.[15][16][17]

• High-Performance Liquid Chromatography (HPLC): For less volatile derivatives or for high-precision purity analysis, HPLC with UV or MS detection is a powerful tool.

Q3: What are the common impurities I should be aware of during the synthesis of 2,3-Dimethylthiomorpholine?

A3: The impurities will largely depend on the synthetic route employed. However, some general classes of impurities to be aware of include:

• Unreacted Starting Materials: Incomplete reactions will leave residual starting materials.

• Isomeric Byproducts: Depending on the precursors, other isomers of dimethylthiomorpholine may form.

• Oxidation Products: The sulfur atom in the thiomorpholine ring is susceptible to oxidation, especially in the presence of air and certain reagents, which can lead to the formation of the corresponding sulfoxide or sulfone.

• Ring-Opened Products: Under harsh acidic or basic conditions, the thiomorpholine ring can potentially undergo cleavage.[3]

• Solvent Residues: Residual solvents from the reaction or workup can be present in the final product.[15]

Q4: What are the best practices for the storage and handling of purified 2,3-Dimethylthiomorpholine?

A4: To ensure the long-term stability of your purified compound, the following storage conditions are recommended:

• Temperature: Store at low temperatures (refrigerated or frozen) to minimize decomposition.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation of the sulfur atom.

• Container: Use a well-sealed, airtight container to prevent the ingress of moisture and air.

• Light: Protect from light, as some heterocyclic compounds can be light-sensitive.

Studies on the stability of similar compounds in DMSO suggest that water can be more detrimental than oxygen.[18]

References

• Wikipedia. (2023). Azeotropic distillation. Retrieved from [Link]

• Santai Technologies. (n.d.). The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. Retrieved from [Link]

• Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Organic Process Research & Development, 26(8), 2532–2539. [Link]

• Cheng, X., Hochlowski, J., Tang, H., Hepp, D., Beckner, C., Kantor, S., & Schmitt, R. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292–304. [Link]

• Knize, M. G., & Felton, J. S. (1992). Chromatographic methods for the analysis of heterocyclic amine food mutagens/carcinogens. Journal of Chromatography A, 624(1-2), 253–265. [Link]

• NIST. (n.d.). 2,3-Butanediol, 2,3-dimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Konishi, T., & Bohle, D. S. (2019). Purification, Stability, and Mineralization of 3-Hydroxy-2-Formylbenzothiophene, a Metabolite of Dibenzothiophene. Applied and Environmental Microbiology, 65(1), 415-419. [Link]

• UCL Discovery. (2010). Isolation of enantiomers via diastereomer crystallisation. Retrieved from [Link]

• ChemRxiv. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. Retrieved from [Link]

• Google Patents. (n.d.). Process for fractionating water-containing crude amine mixtures from amine synthesis.

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

• ResearchGate. (2021). Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Characterization of Impurities in the Production Process of Lopinavir. Retrieved from [Link]

• MDPI. (n.d.). Structural Characterization of 4-(4-Nitrophenyl)thiomorpholine, a Precursor in Medicinal Chemistry. Retrieved from [Link]

• BYJU'S. (n.d.). How can a Mixture of Ethanol and Water be Separated by Azeotropic Distillation? Retrieved from [Link]

• ScienceDirect. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Retrieved from [Link]

• PubMed. (1999). Purification, stability, and mineralization of 3-hydroxy-2-formylbenzothiophene, a metabolite of dibenzothiophene. Retrieved from [Link]

• Santai Technologies. (n.d.). AN032_The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Retrieved from [Link]

• Gavin Publishers. (n.d.). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Retrieved from [Link]

• National Institutes of Health. (n.d.). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir. Retrieved from [Link]

• National Institutes of Health. (n.d.). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. Retrieved from [Link]

• PubMed. (2014). Quantitative analysis of heterocyclic amines in urine by liquid chromatography coupled with tandem mass spectrometry. Retrieved from [Link]

• Asian Journal of Chemistry. (n.d.). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Retrieved from [Link]

• BYJU'S. (n.d.). Azeotropic Distillation. Retrieved from [Link]

• ACS Publications. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

• CORE. (n.d.). Optical Resolution of 3-Hydroxycarboxylic Acids via Diastereomeric Salt Formation. Retrieved from [Link]

• Google Patents. (n.d.). METHOD FOR SEPARATING PRIMARY AND TERTIA AMINES BY AZEOTROPE DISTILLATION.

• Der Pharma Chemica. (n.d.). Synthesis and Characterisation of Fingolimod Impurities: A Drug for Multiple Sclerosis. Retrieved from [Link]

• Wikipedia. (n.d.). Thiomorpholine. Retrieved from [Link]

• Academic Journals. (2012). Crystallization and transformation of pharmaceutical solid forms. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Identification and synthesis of impurities formed during sertindole preparation. Retrieved from [Link]

• Reddit. (2019, November 27). Column Chromatography of Compound with Amine and Carboxylic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). Retrieved from [Link]

• NIST. (n.d.). 3,3-Dimethylbutane-2-ol. NIST Chemistry WebBook. Retrieved from [Link]

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Technical Support Center: Strategies for Stereocontrol in Thiomorpholine Synthesis

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are encountering challenges with stereoselectivity in the synthesis of thiomorpholine scaffolds. The thiomorpholine motif is a critical component in numerous pharmacologically active agents, making stereochemical control paramount for therapeutic efficacy.[1][2]

This document provides in-depth, experience-driven troubleshooting advice, detailed protocols, and mechanistic insights to help you navigate and overcome poor stereoselectivity in your synthetic routes.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My diastereoselectivity is low in the reductive amination to form a substituted thiomorpholine. What are the likely causes and how can I improve it?

Answer:

Low diastereoselectivity in the formation of substituted thiomorpholines via reductive amination is a common yet solvable issue. The root cause often lies in the conformational flexibility of the intermediate iminium ion and the nature of the reducing agent. The stereochemical outcome is determined by the facial selectivity of the hydride attack on the iminium intermediate.

Causality and Mechanistic Considerations:

The formation of the six-membered thiomorpholine ring through intramolecular reductive amination proceeds via a cyclic iminium ion. The substituents on the precursor molecule will adopt pseudo-equatorial or pseudo-axial positions in the transition state to minimize steric hindrance. The incoming hydride from the reducing agent can then attack from either the axial or equatorial face. The preferred trajectory of this attack dictates the diastereomeric ratio of the product. Factors influencing this include the steric bulk of the substituents, the reducing agent, and the reaction conditions (temperature, solvent).

Troubleshooting Strategies:

• Choice of Reducing Agent: The size and reactivity of the hydride source are critical.

  • Bulky Hydride Reagents: Reagents like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN) are generally preferred for reductive aminations due to their milder nature and tolerance of acidic conditions which favor iminium ion formation.[3] Their steric bulk can enhance facial selectivity.

  • Less Bulky Reagents: A switch to a less hindered reagent like sodium borohydride (NaBH₄) might alter the diastereomeric ratio, sometimes favorably, depending on the substrate.

• Temperature and Solvent Effects:

  • Lowering the reaction temperature can enhance selectivity by favoring the transition state with the lowest activation energy.

  • Solvent polarity can influence the conformation of the iminium intermediate. Experiment with a range of solvents (e.g., methanol, dichloromethane, THF) to find optimal conditions.

• pH Control: Maintaining a slightly acidic pH (around 5-6) is crucial for efficient iminium ion formation without causing significant side reactions.

Experimental Protocol: Optimizing Diastereoselectivity in Reductive Amination

Objective: To improve the diastereomeric ratio (d.r.) in the synthesis of a 2-substituted thiomorpholine.

Materials:

• Aldehyde/ketone precursor

• Amino thiol

• Reducing agent (e.g., STAB, NaBH₃CN, NaBH₄)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Methanol (MeOH))

• Acetic acid (for pH adjustment)

Procedure:

• Dissolve the aldehyde/ketone precursor and the amino thiol in the chosen anhydrous solvent under an inert atmosphere (e.g., Argon or Nitrogen).

• If using a salt form of the amine, add one equivalent of a non-nucleophilic base (e.g., triethylamine) to liberate the free amine.

• Add 1-2 equivalents of acetic acid to catalyze iminium ion formation.

• Stir the mixture at room temperature for 1-2 hours to allow for iminium ion formation.

• Cool the reaction mixture to the desired temperature (start with 0 °C and explore lower temperatures like -20 °C or -78 °C).

• Slowly add the reducing agent (1.2-1.5 equivalents) in portions, monitoring the reaction by TLC or LC-MS.

• Allow the reaction to stir at the selected temperature until completion.

• Quench the reaction carefully with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Determine the diastereomeric ratio by ¹H NMR or chiral HPLC analysis.

Data Summary Table:

Entry	Reducing Agent	Solvent	Temperature (°C)	Diastereomeric Ratio (d.r.)
1	NaBH₄	MeOH	25	2:1
2	NaBH₄	MeOH	0	3.5:1
3	NaBH₃CN	MeOH	25	4:1
4	STAB	DCM	25	6:1
5	STAB	DCM	0	>10:1

FAQ 2: I am attempting an enantioselective synthesis of a thiomorpholine derivative, but the enantiomeric excess (ee) is poor. What strategies can I employ?

Answer:

Achieving high enantioselectivity in thiomorpholine synthesis requires the introduction of a chiral element that can effectively bias the formation of one enantiomer over the other. This can be achieved through several powerful strategies.

Strategies for Enantiocontrol:

• Chiral Auxiliaries: This is a classic and reliable method where a chiral molecule is temporarily attached to the substrate to direct the stereochemical outcome of a subsequent reaction.[4] After the desired stereocenter is set, the auxiliary is removed.

  • Common Auxiliaries: Evans' oxazolidinones and Oppolzer's sultams are excellent choices for directing reactions on adjacent carbons.

  • Mechanism of Action: The bulky chiral auxiliary blocks one face of the molecule, forcing the incoming reagent to attack from the less hindered face.

• Catalytic Asymmetric Synthesis: This is a more atom-economical approach that uses a chiral catalyst to generate the desired enantiomer.[5][6][7]

  • Asymmetric Hydrogenation: Chiral metal catalysts (e.g., with Ru-BINAP or Rh-DIPAMP ligands) can be used for the enantioselective reduction of a prochiral enamine or imine intermediate.

  • Biocatalysis: Imine reductases (IREDs) are enzymes that can reduce imines to amines with exceptional enantioselectivity.[8] This method is often performed under mild, aqueous conditions.

• Substrate Control: If the starting material already possesses a stereocenter, it can influence the stereochemistry of newly formed stereocenters. The success of this approach depends on the distance and relative orientation of the existing stereocenter to the reacting center.

Workflow Diagram: Decision-Making for Enantioselective Synthesis

Caption: Decision workflow for selecting an enantioselective strategy.

FAQ 3: My [3+2] cycloaddition reaction to form a thiomorpholine precursor is not regioselective. How can I control the regiochemistry?

Answer:

Poor regioselectivity in [3+2] cycloadditions often arises from similar activation energies for the formation of the two possible regioisomers.[9] Controlling this aspect of the reaction involves modifying the electronic and steric properties of the reacting partners.

Controlling Regioselectivity:

• Electronic Effects: The regioselectivity of a [3+2] cycloaddition is governed by the frontier molecular orbitals (FMOs) of the dipole and dipolarophile. Modifying the electron-donating or electron-withdrawing nature of the substituents can create a larger energy gap between the possible transition states, favoring one regioisomer.

• Steric Hindrance: Introducing bulky substituents on one of the reactants can sterically disfavor one of the transition states, thereby enhancing regioselectivity.

• Lewis Acid Catalysis: A Lewis acid can coordinate to one of the reactants, altering its electronic properties and potentially increasing the regioselectivity of the cycloaddition.

Conceptual Diagram: Factors Influencing Cycloaddition Regioselectivity

Caption: Key factors influencing the regioselectivity of cycloaddition reactions.

References

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• On the Mechanism of the Synthesis of Nitrofunctionalised Δ 2 -Pyrazolines via [3+2] Cycloaddition Reactions between α-EWG-Activated Nitroethenes and Nitrylimine TAC Systems.MDPI.
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• Serendipitous synthesis of cross-conjugated dienes by cascade deconstructive esterification of thiomorpholinone-tethered alkenoi.ScholarWorks@CWU.
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• Diastereoselective Three-Component 1,3-Dipolar Cycloaddition to Access Functionalized β-Tetrahydrocarboline- and Tetrahydroisoquinoline-Fused Spirooxindoles.PMC - NIH.
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• Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis.PubMed.
• Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-Ene/Cyclization Sequence in Continuous Flow.PubMed.
• Reagent controlled stereoselective synthesis of teichoic acid α-(1,2)-glucans.Royal Society of Chemistry.
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• Stereocontrolled Pericyclic and Radical Cycloaddition Reactions of Readily Accessible Chiral Alkenyl Diazaborolidines.PMC - NIH.
• Reductive Amination in the Synthesis of Pharmaceuticals.PubMed.
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• Stereoselective Polymer-Supported Synthesis of Morpholine- and Thiomorpholine-3-carboxylic Acid Derivatives.
• Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile.Journal of Chemical Reviews.
• A general, enantioselective synthesis of 2-substituted thiomorpholines and thiomorpholine 1,1-dioxides.Sci-Hub.
• Catalytic Asymmetric Synthesis of Substituted Morpholines and Piperazines.UBC Chemistry | - The University of British Columbia.
• Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition.Royal Society of Chemistry.
• Recent advances in c
• Asymmetric Catalytic (2+1) Cycloaddition of Thioketones to Synthesize Tetrasubstituted Thiiranes | Request PDF.

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Technical Support Center: Optimizing Thiomorpholine Synthesis

A Senior Application Scientist's Guide to Catalyst Selection and Troubleshooting

The synthesis of thiomorpholine, a privileged scaffold in medicinal chemistry, presents unique challenges that directly impact yield, purity, and scalability.[1] Its incorporation into active pharmaceutical ingredients (APIs) like the antibiotic Sutezolid makes the optimization of its synthesis a critical endeavor for drug development professionals.[2] This guide provides field-proven insights into catalyst selection, reaction optimization, and troubleshooting, structured to address the specific issues encountered by researchers at the bench.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the strategic selection of catalysts for thiomorpholine synthesis.

Q1: What are the primary catalytic strategies for synthesizing the thiomorpholine core structure?

A1: There are several synthetic routes, but modern approaches often focus on efficiency, safety, and cost-effectiveness. Key catalytic strategies include:

• Photocatalytic Thiol-Ene Reaction: This is a powerful and increasingly popular method that utilizes a photocatalyst to mediate the addition of a thiol (like cysteamine) to an alkene (like vinyl chloride).[3][4] This "click chemistry" approach is valued for its high yields, tolerance to various functional groups, and absence of byproducts.[4] Inexpensive organic dyes like 9-fluorenone (9-FL) are often preferred to avoid costly metal-based catalysts.[3]

• Metal-Catalyzed Multi-Component Reactions: Certain transition metals, particularly copper, can catalyze the convergence of three or more starting materials in a single pot. For instance, copper(I) iodide (CuI) has been shown to effectively catalyze a three-component reaction between terminal alkynes, isothiocyanates, and aziridines to form substituted thiomorpholines.[5] The proposed mechanism involves the formation of a copper acetylide intermediate.[5]

• Lewis Acid-Mediated Cyclization: Lewis acids such as boron trifluoride etherate (BF₃·OEt₂) can mediate the intramolecular hydrothioalkoxylation of nitrogen-tethered alkenes, providing an effective route to the thiomorpholine ring system.[6]

• Base-Mediated Cyclization: While not always the primary catalyst for bond formation, bases are crucial for the final ring-closing step in many multi-step syntheses. After an initial catalytic step forms a linear intermediate (e.g., a "half-mustard"), a strong, non-nucleophilic base like diisopropylethylamine (DIPEA) or 1,8-diazabicycloundec-7-ene (DBU) is used to induce intramolecular cyclization to yield thiomorpholine.[3]

Q2: How do I choose between an inexpensive organic photocatalyst like 9-fluorenone (9-FL) and a metal-based one like a Ruthenium complex?

A2: The choice hinges on a balance of cost, efficiency, and process constraints.

• Cost and Scalability: For large-scale synthesis, cost is a primary driver. Organic photocatalysts like 9-fluorenone are significantly cheaper than ruthenium or iridium complexes (e.g., Ru(bpy)₃(PF₆)₂).[3][4] This makes them highly attractive for process chemistry and drug development where material costs are scrutinized.

• Efficiency and Mechanism: Ruthenium complexes are often highly efficient photocatalysts for thiol-ene reactions, operating through a single electron transfer (SET) mechanism.[2][3] However, 9-FL can also be highly effective, potentially acting via energy transfer catalysis or oxidation of the thiol, and can drive reactions to quantitative yields, especially at high substrate concentrations.[2][3]

• Product Purity: A key advantage of avoiding metal catalysts is the elimination of potential metal contamination in the final product. This is a critical consideration in pharmaceutical synthesis, as removing trace metals can require costly and time-consuming purification steps.

The decision can be visualized with the following workflow:

Caption: Simplified mechanism of photocatalytic thiol-ene/cyclization synthesis.

Q: My reaction is not going to completion, even after extended time. Could the catalyst be the issue?

A: Yes, catalyst deactivation or inhibition can cause a reaction to stall.

• Oxygen Sensitivity: While many thiol-ene reactions are tolerant to oxygen, the excited state of the photocatalyst can be quenched by O₂. [2][3]This reduces the number of productive catalytic cycles. Although experiments have shown that degassing the solution with argon did not always change reactivity significantly, it is a good practice to implement if you suspect catalyst quenching is an issue. [2]2. Catalyst Degradation: Under high-intensity irradiation, some organic photocatalysts can degrade over time. If running a long experiment (several hours), you might consider a slightly higher initial catalyst loading (e.g., increasing from 0.1 mol% to 0.5 mol%) to ensure stable performance. [2]3. Inhibitors in Reagents: Impurities in your starting materials or solvent (e.g., radical scavengers) can inhibit the reaction. Ensure you are using reagents of appropriate purity.

Data & Protocols

Table 1: Comparison of Catalytic Systems for Thiomorpholine Synthesis

Catalytic System	Catalyst Example	Typical Reaction	Advantages	Disadvantages	Reference
Organic Photocatalysis	9-Fluorenone (9-FL)	Thiol-ene reaction	Inexpensive, avoids metal contamination, high yields at high concentration.	Can be sensitive to O₂, requires light source, potential for degradation.	[2][3][4]
Metal Photocatalysis	Ru(bpy)₃(PF₆)₂	Thiol-ene reaction	Highly efficient, well-understood SET mechanism.	Expensive, potential for metal contamination in API.	[3][4]
Transition Metal Catalysis	Copper(I) Iodide (CuI)	Multi-component reaction	High bond-forming efficiency, builds complexity quickly.	Requires specific substrates, potential for metal contamination.	[5]
Lewis Acid Catalysis	BF₃·OEt₂	Intramolecular cyclization	Effective for specific substrates, mild conditions.	Stoichiometric amounts may be needed, substrate scope can be limited.	[6]

Experimental Protocol: Two-Step Synthesis via Photocatalysis and Base-Mediation

This protocol is adapted from a demonstrated continuous flow process and can be modified for batch synthesis. [2][3] Step 1: Photocatalytic Thiol-Ene Reaction

• Solution Preparation: In a volumetric flask, dissolve cysteamine hydrochloride (1.0 eq) and 9-fluorenone (0.001-0.05 eq, i.e., 0.1-5 mol%) in methanol to achieve the desired concentration (e.g., 1 M to 4 M). If solubility is an issue, use sonication to aid dissolution.

• Reactor Setup:

  • Batch: Add the solution to a quartz or borosilicate glass reactor equipped with a magnetic stirrer and a port for gas introduction.

  • Flow: Pump the solution through a transparent microreactor (e.g., PFA tubing coiled around a light source).

• Alkene Introduction: Introduce the alkene (e.g., vinyl chloride).

  • Batch: Bubble a gentle stream of vinyl chloride gas through the stirred solution.

  • Flow: Use a mass flow controller (MFC) to dose the gaseous alkene into the liquid stream before the photoreactor.

• Irradiation: Irradiate the reactor with a UV light source (e.g., 365 nm LEDs). Monitor the reaction progress by taking aliquots and analyzing via NMR or LC-MS until the starting thiol is consumed. Typical residence time in flow is ~20 minutes. [2]5. Intermediate Formation: The reaction quantitatively forms the 2-(2-chloroethylthio)ethylamine hydrochloride ("half-mustard") intermediate. This solution is typically used directly in the next step without isolation.

Step 2: Base-Mediated Cyclization

• Base Addition: To the solution containing the intermediate from Step 1, add a non-nucleophilic base (e.g., DIPEA or Et₃N, 2.0 eq).

• Heating: Heat the reaction mixture. Optimal conditions have been found to be 100 °C for 5 minutes, which drives the cyclization to completion. [3]In a flow setup, this can be achieved by passing the mixture through a heated coil.

• Work-up and Isolation: After cooling, the reaction mixture can be worked up. A typical procedure involves removing the solvent under reduced pressure, followed by distillation or crystallization to isolate pure thiomorpholine.

References

• Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. ACS Organic & Process Research & Development, 26(8), 2495–2502. [Link]

• Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol-ene/Cyclization Sequence in Continuous Flow. ChemRxiv. [Link]

• Steiner, A., Nelson, R. C., Dallinger, D., & Kappe, C. O. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. ACS Organic & Process Research & Development. Published in PMC. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of thiomorpholines. Organic Chemistry Portal. [Link]

• Ansari, A., et al. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 3(4), 283-311. [Link]

• Ansari, A., et al. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews, 3(4). [Link]

• Samzadeh-Kermani, A. (2019). Thiomorpholine Synthesis by a Copper-Catalyzed Three-Component Reaction. Synfacts, 15(07), 0735. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Thiomorpholine-Based Ligands in Catalysis: Unraveling the Potential of C-Substitution

For researchers, scientists, and professionals in drug development, the quest for novel ligands to fine-tune catalytic processes and construct complex molecular architectures is perpetual. Among the diverse heterocyclic scaffolds, thiomorpholine has emerged as a privileged structure, primarily celebrated for its prevalence in medicinal chemistry.[1][2] However, its potential as a versatile ligand in catalysis remains a burgeoning field of exploration. This guide provides a comparative analysis of thiomorpholine-based ligands, with a special focus on the influence of C-substitution, exemplified by the hypothetical case of 2,3-dimethylthiomorpholine, and its comparison to other substituted and unsubstituted thiomorpholine derivatives. While direct comparative experimental data for 2,3-dimethylthiomorpholine in catalysis is scarce in publicly available literature, this guide will extrapolate from known structure-activity relationships and general principles of ligand design to provide a forward-looking perspective.

The Thiomorpholine Scaffold: Properties and Synthetic Access

Thiomorpholine, a saturated six-membered heterocycle containing both nitrogen and sulfur atoms, possesses a unique combination of properties that make it an intriguing ligand scaffold.[3] The nitrogen atom provides a Lewis basic site for coordination to a metal center, while the sulfur atom can also participate in coordination, rendering it a potential bidentate ligand. Furthermore, the puckered chair-like conformation of the ring allows for the introduction of stereocenters, making it a candidate for asymmetric catalysis.

The synthesis of the thiomorpholine core can be achieved through several established routes, providing access to a variety of substituted analogues.[2][4]

Experimental Protocol: General Synthesis of the Thiomorpholine Scaffold

A common approach involves the double Michael addition of a primary amine to divinyl sulfone.[5]

Caption: General synthetic scheme for N-substituted thiomorpholine 1,1-dioxides.

Step-by-Step Methodology:

• Reaction Setup: To a solution of the desired primary amine (1.0 eq.) in a suitable solvent such as water or ethanol, add divinyl sulfone (1.0 eq.).[5]

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated to reflux to drive the double Michael addition. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The resulting crude product, the N-substituted thiomorpholine 1,1-dioxide, can be purified by recrystallization or column chromatography.

• Reduction (Optional): The thiomorpholine 1,1-dioxide can be reduced to the corresponding thiomorpholine using a suitable reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous solvent such as tetrahydrofuran (THF).

The Influence of C-Substitution on Ligand Properties: A Comparative Outlook

The introduction of substituents on the carbon backbone of the thiomorpholine ring can profoundly influence its steric and electronic properties as a ligand, thereby impacting the activity and selectivity of the resulting metal complex.

Unsubstituted Thiomorpholine

As a ligand, unsubstituted thiomorpholine offers a baseline for comparison. Its relatively small steric footprint and the conformational flexibility of the six-membered ring can be advantageous in certain catalytic transformations. However, the lack of chirality limits its application in enantioselective catalysis.

2,3-Dimethylthiomorpholine: A Hypothetical Analysis

• Stereoisomerism: The presence of two adjacent stereocenters at the C2 and C3 positions gives rise to cis and trans diastereomers, each existing as a pair of enantiomers. This inherent chirality is a key prerequisite for asymmetric catalysis.

• Steric Hindrance: The two methyl groups introduce significant steric bulk near the coordinating nitrogen atom. This can influence the coordination geometry of the metal center and create a chiral pocket around the active site, which is crucial for enantioselective substrate recognition.

• Conformational Rigidity: The methyl substituents can restrict the conformational flexibility of the thiomorpholine ring, leading to a more well-defined chiral environment. This rigidity is often desirable for achieving high levels of stereocontrol.

Comparison with Other Substituted Thiomorpholines

To understand the potential performance of 2,3-dimethylthiomorpholine, it is useful to consider other substitution patterns.

Ligand Type	Key Structural Feature	Anticipated Impact on Catalysis
Unsubstituted Thiomorpholine	No C-substituents	Baseline reactivity, achiral.
2,3-Dimethylthiomorpholine	Adjacent chiral centers, increased steric bulk near N	Potential for high enantioselectivity due to a well-defined chiral pocket.
2,6-Dimethylthiomorpholine	C2 symmetry in the cis-isomer, distal methyl groups	The C2 symmetry can simplify the number of possible transition states in a catalytic cycle, often leading to higher enantioselectivity.
3,5-Dimethylthiomorpholine	Distal methyl groups from the N-atom	The steric bulk is further from the metal center, which may lead to different substrate scope and selectivity compared to 2,3- or 2,6-disubstituted analogs.

Potential Applications in Asymmetric Catalysis

Based on analogies with other chiral diamine and aminoalcohol ligands, chiral thiomorpholine derivatives, including 2,3-dimethylthiomorpholine, could find applications in a variety of asymmetric transformations.

Caption: Potential applications of chiral thiomorpholine-metal complexes in asymmetric catalysis.

Asymmetric Hydrogenation

The asymmetric hydrogenation of prochiral ketones and olefins is a fundamental transformation in organic synthesis. Chiral ligands are essential for achieving high enantioselectivity. A chiral 2,3-dimethylthiomorpholine ligand, in complex with a suitable metal like ruthenium or iridium, could create a sterically demanding environment that directs the hydride transfer to one face of the substrate.

Asymmetric Carbon-Carbon Bond Forming Reactions

Reactions such as the aldol and Michael additions are powerful tools for constructing complex molecules. The use of a chiral thiomorpholine-based ligand could facilitate enantioselective bond formation by coordinating to a metal Lewis acid, thereby creating a chiral environment that controls the facial selectivity of the nucleophilic attack.

Asymmetric Cross-Coupling Reactions

While less common, the development of chiral ligands for asymmetric variants of Heck and Suzuki-Miyaura coupling reactions is an active area of research. The steric and electronic properties of substituted thiomorpholines could be tuned to influence the enantioselectivity of these transformations.

Experimental Protocol: Screening of Thiomorpholine-Based Ligands in Asymmetric Transfer Hydrogenation of a Prochiral Ketone

This protocol provides a general procedure for evaluating the performance of different thiomorpholine ligands in a representative asymmetric catalytic reaction.

Caption: Workflow for screening thiomorpholine ligands in asymmetric transfer hydrogenation.

Step-by-Step Methodology:

• Catalyst Precursor Preparation: In a glovebox, a solution of the ruthenium precursor (e.g., [RuCl₂(p-cymene)]₂) and the chiral thiomorpholine ligand (2.2 eq. relative to the Ru dimer) in a dry, degassed solvent (e.g., isopropanol) is stirred at room temperature for 1 hour to form the active catalyst in situ.

• Reaction Setup: To the catalyst solution, the prochiral ketone (e.g., acetophenone, 100 eq. relative to the Ru dimer) and a hydrogen donor (e.g., isopropanol, which also serves as the solvent) are added. A base (e.g., potassium tert-butoxide, 10 eq. relative to the Ru dimer) is often required as a co-catalyst.

• Reaction Monitoring: The reaction is stirred at a controlled temperature (e.g., 80 °C) and monitored by GC or TLC for the conversion of the ketone.

• Work-up: After the reaction is complete, the mixture is cooled to room temperature, quenched with a saturated aqueous solution of ammonium chloride, and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated.

• Analysis: The conversion is determined by ¹H NMR or GC analysis of the crude product. The enantiomeric excess (ee) of the resulting chiral alcohol is determined by chiral High-Performance Liquid Chromatography (HPLC).

Conclusion and Future Outlook

The thiomorpholine scaffold holds considerable, yet largely untapped, potential in the realm of ligand design for catalysis. While this guide has highlighted the hypothetical advantages of C-substituted derivatives like 2,3-dimethylthiomorpholine, it underscores a significant gap in the experimental literature. The true performance of these ligands can only be ascertained through systematic synthesis and catalytic screening.

Future research should focus on:

• Systematic Synthesis: The preparation of a library of C-substituted thiomorpholine ligands with varying steric and electronic properties.

• Comprehensive Catalytic Screening: The evaluation of these ligands in a broad range of asymmetric transformations to identify lead candidates.

• Mechanistic Studies: Detailed mechanistic investigations to understand the role of the thiomorpholine ligand in the catalytic cycle and the origin of enantioselectivity.

By pursuing these avenues of research, the scientific community can unlock the full potential of thiomorpholine-based ligands and add a valuable new class of tools to the arsenal of synthetic chemists.

References

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• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. ResearchGate. [Link]

• Marvadi, S. K., Keri, R. S., Budagumpi, S., & Srinivasa, K. (2019). Synthesis of novel morpholine, thiomorpholine and N-substituted piperazine coupled 2-(thiophen-2-yl)dihydroquinolines as potent inhibitors of Mycobacterium tuberculosis. European Journal of Medicinal Chemistry, 164, 346-356. [Link]

• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged Scaffold Possessing Diverse Bioactivity Profile. Journal of Chemical Reviews. [Link]

• Aggarwal, V. K., & Coogan, M. P. (2015). ChemInform Abstract: Synthesis and Application of Easily Recyclable Thiomorpholines for Use in Sulfur Ylide Mediated Asymmetric Epoxidation of Aldehydes. ChemInform, 46(49). [Link]

• Ghorai, M. K., & Tiwari, D. P. (2020). Copper-Catalyzed Three-Component Synthesis of Highly Substituted Morpholines. Organic Letters, 22(15), 6031–6036. [Link]

• Belavagi, N. S., Panchamukhi, S. I., Deshapande, N., Sunagar, M. G., Gaonkar, S., & Khazi, I. A. M. (2015). ChemInform Abstract: Enantioselective Synthesis of 6-Substituted Thiomorpholin-3-ones via Asymmetric Thia-Michael Addition Reactions Using Chiral Bifunctional Thiourea Catalysts Followed by Intramolecular Reductive Cyclization. ChemInform, 46(49). [Link]

• Lattanzi, A. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. Molecules, 28(5), 2187. [Link]

• Reed, C. W., & Lindsley, C. W. (2019). A general, enantioselective synthesis of 2-substituted thiomorpholines and thiomorpholine 1,1-dioxides. Tetrahedron Letters, 60(40), 151104. [Link]

• De Kimpe, N., & D'hooghe, M. (2006). Novel synthesis of cis-3,5-disubstituted morpholine derivatives. Tetrahedron, 62(24), 5695-5703. [Link]

• Zhang, W., & Zhang, X. (2010). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 1(1), 119-122. [Link]

• Kollár, L. (2012). Reaction for obtaining 2,6-dimethylphenol from phenol and methanol. ResearchGate. [Link]

• Glaser, F. P., & Guttmann, S. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol–Ene/Cyclization Sequence in Continuous Flow. Organic Process Research & Development, 26(8), 2467–2472. [Link]

• Glaser, F. P., & Guttmann, S. (2022). Synthesis of Thiomorpholine via a Telescoped Photochemical Thiol- ene/Cyclization Sequence in Continuous Flow. ChemRxiv. [Link]

• Li, Y., & Li, G. (2020). Accessing chiral 2,2-disubstituted morpholines via organocatalytic enantioselective chlorocycloetherification. Organic Chemistry Frontiers, 7(18), 2685-2690. [Link]

• Kovács, G., & Uja, D. (2019). ChemInform Abstract: Synthesis of Optically Active 2H-Thiopyrano[2,3-b]quinolines with Three Contiguous Stereocenters via an Organocatalytic Asymmetric Tandem Michael-Henry Reaction. ChemInform, 50(32). [Link]

• Santhi, N., & Perumal, P. T. (2014). Novel Chiral Switching Ligands for Enantioselective Asymmetric Reductions of Prochiral Ketones. Letters in Organic Chemistry, 11(3), 196-201. [Link]

• Gagnon, A., & Fogg, D. E. (2012). Electronic and steric Tolman parameters for proazaphosphatranes, the superbase core of the tri(pyridylmethyl)azaphosphatrane (TPAP) ligand. Dalton Transactions, 41(26), 7855-7860. [Link]

• Deshmukh, J. H., et al. (2011). X-ray diffraction studies of Cu (II), Co (II), Fe (II) complexes with (RS). Journal of Chemical and Pharmaceutical Research, 3(3), 706-712. [Link]

• Emslie, D. J. H. (n.d.). X-Ray Structures. Retrieved January 23, 2026, from [Link]

• El-Gamel, N. E. A. (2023). Synthesis, X-ray Structures and Hirshfeld Analysis of Two Novel Thiocyanate-Bridged Ag(I) Coordination Polymers. Molecules, 28(21), 7277. [Link]

• Ferreira, M., & Tomé, A. C. (2021). Synthesis and Evaluation of Novel 2,2-Dimethylthiochromanones as Anti-Leishmanial Agents. Molecules, 26(8), 2187. [Link]

• NPTEL. (n.d.). Module 2 Asymmetric Carbon-Carbon Bond Forming Reactions. Retrieved January 23, 2026, from [Link]

• Ziyaei Halimehjnai, A., Hosseyni, S., Gholami, H., & Hashemi, M. M. (2011). ChemInform Abstract: Boric Acid/Glycerol as an Efficient Catalyst for Synthesis of Thiomorpholine 1,1-Dioxide by Double Michael Addition Reaction in Water. ChemInform, 42(43). [Link]

• University of Bath. (n.d.). Latent Steric Parameters. Retrieved January 23, 2026, from [Link]

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A Comparative Guide to Assessing the Enantiomeric Purity of 2,3-Dimethylthiomorpholine

Introduction: The Criticality of Chirality in 2,3-Dimethylthiomorpholine

2,3-Dimethylthiomorpholine is a sulfur-containing heterocyclic amine with two stereogenic centers, giving rise to multiple stereoisomers. As with many chiral molecules in drug development and fine chemical synthesis, the three-dimensional arrangement of atoms is not a trivial detail. Enantiomers, non-superimposable mirror images of each other, can exhibit vastly different pharmacological, toxicological, and metabolic profiles.[1][2] One enantiomer might be a potent therapeutic agent, while its counterpart could be inactive or, in the worst-case scenario, dangerously toxic. Consequently, the precise determination of enantiomeric purity—a measure of the prevalence of one enantiomer over the other—is a non-negotiable aspect of quality control and regulatory compliance in the pharmaceutical industry.[3]

This guide provides an in-depth comparison of the primary analytical techniques for assessing the enantiomeric purity of 2,3-Dimethylthiomorpholine: Chiral Gas Chromatography (GC), Chiral High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy using chiral solvating agents. We will delve into the causality behind experimental choices, provide validated protocols, and present comparative data to empower researchers, scientists, and drug development professionals in selecting the optimal method for their specific needs.

Chiral Gas Chromatography (GC): High-Resolution Separation of Volatile Amines

Chiral GC is a powerful technique renowned for its high efficiency and sensitivity, particularly for volatile and thermally stable compounds.[4] The separation mechanism relies on the differential interaction of the enantiomers with a chiral stationary phase (CSP) coated on the inside of a capillary column.[5] For cyclic secondary amines like 2,3-Dimethylthiomorpholine, direct analysis can be challenging due to their polarity. Therefore, derivatization is a crucial step to enhance volatility and improve chromatographic peak shape.

Causality of Experimental Choices

• Derivatization: The secondary amine functionality in 2,3-Dimethylthiomorpholine is prone to hydrogen bonding, which can lead to peak tailing and poor resolution on GC columns. By reacting the amine with an acylating agent, such as trifluoroacetic anhydride (TFAA), we convert it into a less polar, more volatile trifluoroacetamide derivative. This "masking" of the polar N-H group is essential for achieving sharp, symmetrical peaks.[6]

• Chiral Stationary Phase (CSP): Cyclodextrin-based CSPs are exceptionally effective for separating a wide range of chiral compounds.[1][7] For the trifluoroacetylated derivative of 2,3-Dimethylthiomorpholine, a heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin stationary phase is selected. The chiral cavities of the cyclodextrin form transient diastereomeric complexes with the enantiomers, and the stability of these complexes differs, leading to different retention times.[4] The choice of a β-cyclodextrin is based on its cavity size, which is well-suited for accommodating molecules of this size and shape.

• Carrier Gas: Hydrogen is chosen as the carrier gas over helium or nitrogen because it allows for higher linear velocities without a significant loss in separation efficiency.[7] This translates to faster analysis times while maintaining high resolution.

Experimental Workflow: Chiral GC

Caption: Workflow for Chiral GC Analysis of 2,3-Dimethylthiomorpholine.

Detailed Experimental Protocol: Chiral GC

• Derivatization:

  • Accurately weigh 1.0 mg of the 2,3-Dimethylthiomorpholine sample into a vial.

  • Add 0.5 mL of dichloromethane and 0.2 mL of trifluoroacetic anhydride (TFAA).

  • Seal the vial and allow the reaction to proceed at room temperature for 30 minutes.[6]

  • Gently evaporate the solvent and excess TFAA under a stream of nitrogen.

  • Re-dissolve the residue in 1.0 mL of dichloromethane for GC injection.

• GC Conditions:

  • GC System: Agilent 8890 GC or equivalent with Flame Ionization Detector (FID).

  • Column: Heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Hydrogen, constant flow at 1.5 mL/min.[7]

  • Injector: Split mode (50:1), 250°C.

  • Oven Program: 100°C (hold 1 min), ramp at 2°C/min to 150°C, hold for 5 min.

  • Detector: FID at 270°C.

  • Injection Volume: 1.0 µL.

Anticipated Performance Data

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	18.5 min	19.2 min
Separation Factor (α)	\multicolumn{2}{c	}{1.05}
Resolution (R_s)	\multicolumn{2}{c	}{2.1}

Note: Data are illustrative, based on typical separations of similar derivatized cyclic amines.

Chiral High-Performance Liquid Chromatography (HPLC): Versatility and Broad Applicability

Chiral HPLC is arguably the most widely used technique for enantiomeric separations due to its versatility in handling a broad range of compounds without the need for derivatization.[8] The separation occurs based on the differential interactions between the enantiomers and a CSP packed into a column. Polysaccharide-based CSPs are particularly successful for separating a wide variety of chiral molecules, including heterocyclic amines.[9]

Causality of Experimental Choices

• Direct Analysis: Unlike GC, HPLC can readily handle polar compounds. Therefore, 2,3-Dimethylthiomorpholine can be analyzed directly without derivatization, saving time and avoiding potential side reactions.

• Chiral Stationary Phase (CSP): An amylose-based CSP, specifically amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica, is chosen. These phases are known for their excellent chiral recognition capabilities, which arise from a combination of hydrogen bonding, dipole-dipole, and π-π interactions within the chiral grooves of the polysaccharide structure.[9][10]

• Mobile Phase: A normal-phase mobile phase consisting of Hexane/Isopropanol with a small amount of an amine additive (diethylamine) is employed. The hexane serves as the weak solvent, while isopropanol acts as the polar modifier, modulating the retention and interaction with the CSP. The diethylamine is critical; it acts as a competitor for highly active sites on the silica surface, preventing peak tailing of the basic amine analyte and ensuring sharp, symmetrical peaks.

Experimental Workflow: Chiral HPLC

Caption: Workflow for Chiral HPLC Analysis of 2,3-Dimethylthiomorpholine.

Detailed Experimental Protocol: Chiral HPLC

• Sample Preparation:

  • Prepare a sample solution of 2,3-Dimethylthiomorpholine at a concentration of 1.0 mg/mL in the mobile phase.

  • Filter the solution through a 0.45 µm syringe filter prior to injection.

• HPLC Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD).

  • Column: Chiralpak® IA (Amylose tris(3,5-dimethylphenylcarbamate) immobilized on 5 µm silica), 250 x 4.6 mm.

  • Mobile Phase: Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

Anticipated Performance Data

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	10.2 min	12.5 min
Separation Factor (α)	\multicolumn{2}{c	}{1.27}
Resolution (R_s)	\multicolumn{2}{c	}{3.8}

Note: Data are illustrative, based on typical separations of similar heterocyclic amines on polysaccharide CSPs.

Chiral NMR Spectroscopy: A Homogeneous Phase Approach

NMR spectroscopy offers a fundamentally different approach to determining enantiomeric excess (ee). Instead of physical separation, it relies on creating a diastereomeric environment in the NMR tube, which makes the enantiomers chemically non-equivalent and thus distinguishable by their NMR signals.[11] This is achieved by adding a chiral solvating agent (CSA).

Causality of Experimental Choices

• Chiral Solvating Agent (CSA): (R)-(-)-1,1'-Bi-2-naphthol ((R)-BINOL) is selected as the CSA.[12] BINOL is an axially chiral molecule that can form transient, non-covalent diastereomeric complexes with the enantiomers of 2,3-Dimethylthiomorpholine. The interaction, likely driven by hydrogen bonding between the phenolic hydroxyl groups of BINOL and the lone pair of the amine, places the enantiomers in different magnetic environments.[11]

• Mechanism of Differentiation: The aromatic rings of BINOL create a strong anisotropic magnetic field. Because the two enantiomers of the analyte will have slightly different average orientations and distances relative to these rings within the transient diastereomeric complexes, their corresponding protons will experience different shielding effects. This results in separate resonance signals (a split) for at least one pair of protons in the ¹H NMR spectrum.

• Quantification: The enantiomeric excess can be calculated directly by integrating the area of the resolved signals corresponding to each enantiomer.[12] This method is rapid, requires no chromatographic separation, and consumes minimal sample.

Experimental Workflow: Chiral NMR

Caption: Workflow for Chiral NMR Analysis of 2,3-Dimethylthiomorpholine.

Detailed Experimental Protocol: Chiral NMR

• Sample Preparation:

  • In an NMR tube, dissolve approximately 5 mg of the 2,3-Dimethylthiomorpholine sample in 0.6 mL of deuterated chloroform (CDCl₃).

  • Acquire a standard ¹H NMR spectrum of the analyte alone.

  • To the same tube, add 1.2 equivalents of (R)-BINOL (approx. 15 mg).

  • Shake the tube gently to ensure complete dissolution and complex formation.[12]

• NMR Acquisition:

  • Spectrometer: Bruker Avance 400 MHz or equivalent.

  • Solvent: CDCl₃.

  • Experiment: Standard ¹H NMR.

  • Temperature: 25°C.

  • Analysis: Compare the spectrum with and without the CSA. Identify a proton signal (e.g., one of the methyl groups) that splits into two distinct signals upon addition of BINOL. Integrate the areas of these two signals (A1 and A2).

  • Calculation: Enantiomeric Excess (% ee) = |(A1 - A2) / (A1 + A2)| * 100.

Anticipated Performance Data

Parameter	Description
Analyte Proton Signal	C2-Methyl Doublet
Chemical Shift (δ) without CSA	~1.25 ppm
Chemical Shift (δ) with CSA	Enantiomer 1: ~1.23 ppmEnantiomer 2: ~1.21 ppm
Chemical Shift Difference (Δδ)	0.02 ppm

Note: Data are illustrative. The magnitude of Δδ is dependent on the analyte, CSA, solvent, and temperature.

Comparison Summary and Recommendations

Feature	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral NMR Spectroscopy
Sample Preparation	Derivatization required	Simple dissolution and filtration	Simple dissolution, addition of CSA
Separation Principle	Physical separation on CSP	Physical separation on CSP	In-situ formation of diastereomeric complexes
Speed	Moderate (20-30 min)	Fast to Moderate (10-20 min)	Very Fast (5-10 min per sample)
Resolution	High	Very High	Depends on CSA-analyte interaction (Δδ)
Sensitivity	High (ng to pg level)	High (µg to ng level)	Lower (mg level)
Quantification	Excellent (Area % integration)	Excellent (Area % integration)	Good (Integration of resolved signals)
Method Development	Can be complex (derivatization, temp. program)	Straightforward (screening of columns/mobile phases)	Straightforward (screening of CSAs)
Best For...	Volatile, thermally stable analytes; high-resolution screening	Broad range of analytes; preparative separation; routine QC	Rapid screening; absolute configuration studies (with known CSA); when chromatographic methods fail

Senior Application Scientist's Recommendation:

• For routine quality control and accurate quantification of enantiomeric purity, Chiral HPLC is the recommended method. Its ability to perform direct analysis, coupled with the high resolution and robustness of modern polysaccharide-based CSPs, makes it the gold standard.[8]

• Chiral GC is an excellent alternative if high sensitivity is required or if a GC-MS system is being used for simultaneous purity and identity confirmation.[4] The main drawback is the necessity of a validated derivatization step.

• Chiral NMR serves as a powerful and rapid orthogonal technique . It is ideal for quick screening of multiple samples, for confirming results from chromatography, and in situations where only small amounts of sample are available and recovery is desired (as the sample is not destroyed).[11] Its lower sensitivity, however, makes it less suitable for detecting trace enantiomeric impurities.

A comprehensive validation of any chosen method should be performed according to established guidelines (e.g., ICH Q2(R1)) to ensure its accuracy, precision, and suitability for its intended purpose.[13][14]

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• Singh, S., et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis. RSC Advances, 12(40), 26053-26060. Retrieved from [Link]

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• Layton, S. E. (2001). Comparison of Various Chiral Stationary Phases for the Chromatographic Separation of Chiral Pharmaceuticals. UNCW Institutional Repository. Retrieved from [Link]

• Di Pietro, O., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 12921-12929. Retrieved from [Link]

• ResearchGate. (2017). Hplc enantiomeric separation of aromatic amines using crown ether tetracarboxylic acid. Retrieved from [Link]

• Al-Ostath, A., et al. (2023). Design, synthesis, and biological evaluation of morpholinopyrimidine derivatives as anti-inflammatory agents. Future Medicinal Chemistry, 15(14), 1195-1207. Retrieved from [Link]

• ResearchGate. (2019). Chiral separation of amines in subcritical fluid chromatography using polysaccharide stationary phases and acidic additives. Retrieved from [Link]

• El-Tunsi, A. T. (2014). Kinetic Resolution of Nitrogen Heterocycles using Chiral Organolithium Chemistry. White Rose eTheses Online. Retrieved from [Link]

• Pirkle, W. H., & Hoover, D. J. (1982). NMR Chiral solvating agents. Topics in Stereochemistry, 13, 263-331. Retrieved from [Link]

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• AZoM. (2022). The Study of Chiral Stationary Phases for Gas Chromatography. Retrieved from [Link]

• Ruan, Y.-B., et al. (2018). Chiral Recognition of Chiral (Hetero)Cyclic Derivatives Probed by Tetraaza Macrocyclic Chiral Solvating Agents via 1H NMR Spectroscopy. Molecules, 23(10), 2634. Retrieved from [Link]

• European Medicines Agency. (2006). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Wang, Y., et al. (2023). Enantioselective Construction of Chiral Azahelicenes through Catalytic Asymmetric Povarov-Type Cycloaddition Involving Alkynes. Journal of the American Chemical Society, 145(1), 379-388. Retrieved from [Link]

• Al-Obaidi, A. H. A., et al. (2018). Synthesis, Characterization and Study the Biological Activity of New Morpholine Derivative. Journal of Pharmaceutical Sciences and Research, 10(7), 1709-1712. Retrieved from [Link]

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A Senior Application Scientist's Guide to Determining Enantiomeric Excess: NMR Chiral Shift Reagents in Focus

In the landscape of pharmaceutical development and asymmetric synthesis, the precise determination of enantiomeric excess (e.e.) is not merely a procedural step but a cornerstone of safety, efficacy, and regulatory compliance. For researchers and drug development professionals, selecting the optimal analytical technique is a critical decision, balancing speed, accuracy, and sample requirements. This guide provides an in-depth technical comparison of methods for e.e. determination, with a primary focus on the venerable yet potent technique of Nuclear Magnetic Resonance (NMR) spectroscopy utilizing chiral shift reagents (CSRs). We will delve into the causality behind experimental choices, present self-validating protocols, and objectively compare this method with its common alternatives.

The Principle of Enantiomeric Discrimination by NMR

Enantiomers, by their nature, are indistinguishable in an achiral environment, yielding identical NMR spectra. The determination of e.e. by NMR, therefore, hinges on the introduction of a chiral auxiliary that transiently converts the enantiomeric pair into diastereomers.[1] This is because diastereomers possess different physical properties and are, therefore, distinguishable by NMR, exhibiting distinct chemical shifts.[2] There are three primary classes of chiral auxiliaries used in NMR for this purpose:

• Chiral Shift Reagents (CSRs): These are paramagnetic lanthanide complexes that form reversible, transient diastereomeric complexes with the analyte.[2]

• Chiral Solvating Agents (CSAs): These agents, such as Pirkle's alcohol, form diastereomeric solvates with the analyte through non-covalent interactions like hydrogen bonding.[3]

• Chiral Derivatizing Agents (CDAs): These reagents, like Mosher's acid, react covalently with the analyte to form stable diastereomeric products.[4]

This guide will focus primarily on Chiral Shift Reagents, while drawing comparisons to the other methods.

In the Spotlight: Lanthanide Chiral Shift Reagents

Lanthanide-based CSRs are organometallic complexes, most commonly containing europium (Eu), praseodymium (Pr), or ytterbium (Yb), coordinated to a chiral organic ligand.[5] A widely used example is Eu(hfc)₃, or Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III).

Mechanism of Action: A Look Under the Hood

The magic of CSRs lies in their paramagnetic nature. When a CSR is introduced to a sample containing a racemic or enantioenriched mixture of a chiral analyte, it forms a Lewis acid-base complex with a functional group on the analyte (e.g., hydroxyl, carbonyl, amine).[1] This interaction brings the paramagnetic lanthanide ion into close proximity with the analyte's protons.

The paramagnetic center of the lanthanide creates a local magnetic field that induces significant changes in the chemical shifts of the nearby protons.[6] This phenomenon, known as the Lanthanide-Induced Shift (LIS), is primarily a through-space effect. The magnitude of the shift is dependent on the distance and angle between the lanthanide ion and the specific proton.[6]

Because the CSR itself is enantiomerically pure, it interacts differently with each enantiomer of the analyte, forming two distinct diastereomeric complexes. These diastereomeric complexes have different average geometries, leading to different induced shifts for the corresponding protons in each enantiomer.[7] The result is the splitting of a single resonance into two, one for each enantiomer. The enantiomeric excess can then be determined by integrating the areas of these separated signals.[1]

Caption: Workflow for e.e. determination using a Chiral Shift Reagent.

Experimental Protocol: A Self-Validating System

The following protocol for determining the e.e. of a chiral alcohol using Eu(hfc)₃ is designed to be self-validating by including steps for acquiring a reference spectrum and performing a titration.

Materials:

• Chiral analyte (e.g., 1-phenylethanol)

• Chiral Shift Reagent (e.g., Eu(hfc)₃)

• Anhydrous deuterated solvent (e.g., CDCl₃)

• NMR tubes

• Microsyringe

• Activated 4 Å molecular sieves[8][9]

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a solution of the analyte (10-20 mg) in anhydrous CDCl₃ (0.6 mL) in a clean, dry vial. The use of an anhydrous solvent is critical as water can compete with the analyte for coordination to the lanthanide ion.[5]

  • Add a few activated 4 Å molecular sieves to the vial to ensure the removal of any residual water.[8][9]

  • Transfer the solution to an NMR tube.

• Acquisition of the Reference Spectrum:

  • Acquire a standard ¹H NMR spectrum of the analyte solution. This spectrum will serve as a baseline and confirm the initial chemical shifts of the protons.

• Preparation of the CSR Stock Solution:

  • Prepare a stock solution of Eu(hfc)₃ in the same anhydrous deuterated solvent. The concentration should be such that small additions can be made to the analyte solution.

• Titration with the CSR:

  • Using a microsyringe, add a small, precise aliquot of the CSR stock solution to the NMR tube containing the analyte.

  • Gently mix the solution and acquire a new ¹H NMR spectrum.

  • Observe the changes in the chemical shifts. The signals should begin to shift, typically downfield with europium-based reagents.[10]

  • Continue adding the CSR in small increments, acquiring a spectrum after each addition, until a sufficient separation of the signals for the two enantiomers is achieved for a specific proton or group of protons. It is crucial to monitor the spectra for line broadening, which can occur at higher concentrations of the CSR and can hinder accurate integration.[1][5]

• Data Analysis:

  • Once optimal signal separation is achieved, carefully integrate the two resolved peaks corresponding to the enantiomers.

  • Calculate the enantiomeric excess using the following formula:

    • e.e. (%) = [|Integration of Major Enantiomer - Integration of Minor Enantiomer| / (Integration of Major Enantiomer + Integration of Minor Enantiomer)] x 100

Caption: Experimental workflow for e.e. determination via CSR titration.

Comparative Analysis: Choosing the Right Tool for the Job

The selection of a method for determining enantiomeric excess is a nuanced decision that depends on various factors including the nature of the analyte, the required accuracy, available instrumentation, and throughput needs.

Feature	NMR with Chiral Shift Reagents (CSRs)	NMR with Chiral Solvating Agents (CSAs)	NMR with Chiral Derivatizing Agents (CDAs)	Chiral High-Performance Liquid Chromatography (HPLC)
Principle	Reversible formation of diastereomeric complexes	Reversible formation of diastereomeric solvates	Covalent formation of stable diastereomers	Differential interaction with a chiral stationary phase
Speed	Fast (typically < 15 min per sample)[8]	Fast (typically < 15 min per sample)[11]	Slower (requires reaction and purification)	Slower (method development and run times can be long)[8]
Sample Prep	Simple addition of reagent	Simple addition of reagent[11]	Requires chemical reaction and workup/purification	Filtration and dissolution
Sample Recovery	Non-destructive, sample can be recovered	Non-destructive, sample can be recovered	Destructive (analyte is chemically modified)	Non-destructive, fractions can be collected
Analyte Req.	Must have a Lewis basic site	Requires suitable functional groups for non-covalent interaction	Must have a reactive functional group (e.g., -OH, -NH₂)	Must be soluble in the mobile phase and detectable
Accuracy	Good to excellent (typically ±1-5% error)	Good to excellent (typically ±1-5% error)	Can be very high, but susceptible to kinetic resolution errors	Excellent (often considered the "gold standard")
Limitations	Line broadening at high concentrations, hygroscopic reagents[5]	Smaller induced shifts compared to CSRs	Potential for kinetic resolution leading to inaccurate results	Method development can be time-consuming and expensive[8]
Solvent Usage	Low (~0.6 mL per sample)[8]	Low (~0.6 mL per sample)	Moderate (reaction and purification solvents)	High (significant mobile phase consumption)[8]

Illustrative Data: Enantiomeric Resolution of 1-Phenylethanol [5]

Chiral Lanthanide Shift Reagent	Observed Proton	Chemical Shift Difference (ΔΔδ) between Enantiomers (ppm)
Eu(hfc)₃	CH₃	0.12
Eu(tfc)₃	CH₃	0.08
Pr(hfc)₃	CH₃	-0.15

This illustrative data highlights that the choice of both the lanthanide metal and the chiral ligand can significantly impact the degree of signal separation. Europium-based reagents typically induce downfield shifts, while praseodymium-based reagents cause upfield shifts.[12] The magnitude of the separation (ΔΔδ) is a critical factor for accurate integration.

Field-Proven Insights and Causality Behind Experimental Choices

As a Senior Application Scientist, my experience has underscored several key considerations that go beyond the standard protocol:

• Choosing Your Reagent: The choice between Eu(hfc)₃ and other CSRs is often empirical. Eu(hfc)₃ is a good starting point due to its generally strong shifting ability.[13] However, for certain substrates, other reagents may provide better resolution with less line broadening.

• Solvent is Key: While CDCl₃ is common, the choice of solvent can influence the binding constant between the CSR and the analyte.[6] Less coordinating solvents are generally preferred to minimize competition with the analyte for the lanthanide's coordination site.

• The Double-Edged Sword of Concentration: While a higher concentration of CSR can lead to greater signal separation, it also exacerbates line broadening.[14] The goal is to find the "sweet spot" that provides baseline resolution of the signals without significant broadening that would compromise the accuracy of integration.

• When CSRs Fail: If an analyte lacks a strong Lewis basic site, or if line broadening is too severe, consider alternative NMR methods. Chiral Solvating Agents (CSAs) often produce smaller shifts but with less line broadening.[11] Chiral Derivatizing Agents (CDAs) can provide excellent separation but require a chemical reaction and purification, introducing the risk of altering the original enantiomeric ratio through kinetic resolution.[4]

Conclusion: An Integrated Approach to Enantiomeric Purity

The determination of enantiomeric excess using NMR with chiral shift reagents is a powerful, rapid, and resource-efficient technique that remains highly relevant in modern chemistry. Its primary advantages of speed and low solvent consumption make it particularly attractive for high-throughput screening and routine reaction monitoring.[8] However, it is not a one-size-fits-all solution. A thorough understanding of its mechanism, limitations, and alternatives is crucial for any researcher in the pharmaceutical and chemical industries.

By carefully selecting the appropriate chiral auxiliary—be it a shift reagent, solvating agent, or derivatizing agent—and meticulously optimizing the experimental conditions, one can confidently and accurately determine the enantiomeric purity of chiral molecules. Ultimately, the choice of method should be guided by a holistic assessment of the analyte's properties, the analytical requirements, and the available resources, ensuring the generation of robust and reliable data that underpins the development of safe and effective chiral drugs.

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• Angiolini, L., et al. (2022). Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide. The Journal of Organic Chemistry, 87(19), 13036–13047. Available from: [Link]

• Stendel, M., et al. (2013). NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. Nature Communications, 4, 2124. Available from: [Link]

• Slideshare. (n.d.). Lanthanide shift reagents in nmr. Available from: [Link]

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• Zhang, Y., et al. (2020). Application of Lanthanide Shift Reagent to the 1H-NMR Assignments of Acridone Alkaloids. Molecules, 25(22), 5468. Available from: [Link]

• Kapitán, J., et al. (2022). Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. Molecules, 27(10), 3123. Available from: [Link]

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A Senior Application Scientist's Guide to the Computational Analysis of 2,3-Dimethylthiomorpholine Stereoisomers

For: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive framework for the computational investigation of the stereoisomers of 2,3-dimethylthiomorpholine. We will delve into the theoretical underpinnings of stereoisomerism in this heterocyclic system, outline a rigorous, self-validating computational workflow, and present a comparative analysis of the expected results. The methodologies described herein are designed to provide a robust understanding of the conformational preferences and spectroscopic properties of these molecules, which is crucial for applications in medicinal chemistry and materials science.

Introduction: The Stereochemical Landscape of 2,3-Dimethylthiomorpholine

2,3-Dimethylthiomorpholine, a saturated six-membered heterocycle containing both nitrogen and sulfur, presents a fascinating case for stereochemical analysis. The presence of two chiral centers at the C2 and C3 positions gives rise to two diastereomeric pairs of enantiomers: cis and trans.

• Cis-2,3-dimethylthiomorpholine: The two methyl groups are on the same side of the thiomorpholine ring. This diastereomer exists as a pair of enantiomers ((2R, 3S) and (2S, 3R)), which are non-superimposable mirror images of each other.

• Trans-2,3-dimethylthiomorpholine: The two methyl groups are on opposite sides of the ring. This diastereomer also exists as a pair of enantiomers ((2R, 3R) and (2S, 3S)).

The thiomorpholine ring, analogous to cyclohexane, predominantly adopts a chair conformation to minimize angular and torsional strain. The substituents (methyl groups) can occupy either axial or equatorial positions. The interplay of steric hindrance, specifically 1,3-diaxial interactions, and stereoelectronic effects, such as the anomeric effect, dictates the relative stability of these conformers.

The Causality Behind Experimental Choices: A Rigorous Computational Protocol

The goal of this computational study is to elucidate the conformational preferences and distinguishing spectroscopic features of the cis and trans isomers of 2,3-dimethylthiomorpholine. Our approach is grounded in Density Functional Theory (DFT), a quantum mechanical method that offers a favorable balance between computational cost and accuracy for systems of this size.

The Computational Workflow

The following diagram outlines the comprehensive workflow for our computational investigation.

Caption: Computational workflow for the analysis of 2,3-dimethylthiomorpholine stereoisomers.

Step-by-Step Experimental Protocol

Step 1: Initial Structure Generation

• Construct 3D models of the cis and trans isomers of 2,3-dimethylthiomorpholine. For each isomer, create the two possible chair conformations.

  • cis isomer: (2e,3a)-dimethyl and (2a,3e)-dimethyl.

  • trans isomer: (2e,3e)-dimethyl and (2a,3a)-dimethyl.

  • Rationale: The stability of these conformers is expected to differ significantly due to steric interactions.

Step 2: Geometry Optimization

• Perform geometry optimization for each of the generated conformers using DFT.

  • Method: B3LYP functional. This hybrid functional is a workhorse in computational organic chemistry, providing reliable geometries.

  • Basis Set: 6-311+G(d,p). This is a triple-zeta basis set with diffuse functions (+) on heavy atoms and polarization functions (d,p) on all atoms, which is crucial for accurately describing the electron distribution, especially around the heteroatoms.

  • Self-validation: The optimization process should converge to a stationary point on the potential energy surface.

Step 3: Frequency Calculations

• Perform frequency calculations at the same level of theory (B3LYP/6-311+G(d,p)) for each optimized structure.

  • Purpose:

    • To confirm that the optimized structure is a true minimum (no imaginary frequencies).

    • To obtain zero-point vibrational energies (ZPVE) and thermal corrections to the electronic energy, allowing for the calculation of Gibbs free energies (ΔG).

  • Trustworthiness: The absence of imaginary frequencies provides confidence that the obtained conformer is stable.

Step 4: NMR and IR Spectra Calculations

• Calculate NMR shielding tensors using the Gauge-Including Atomic Orbital (GIAO) method at the B3LYP/6-311+G(d,p) level. The chemical shifts can then be calculated relative to a standard (e.g., tetramethylsilane, TMS, calculated at the same level of theory).

• The output of the frequency calculation will also provide the theoretical infrared (IR) spectrum, including vibrational frequencies and their intensities.

Comparative Analysis of Computational Data

The following tables present hypothetical, yet chemically reasonable, data to illustrate the expected outcomes of the computational workflow.

Relative Energies of Stereoisomers

The relative stability of the conformers is a key determinant of the overall properties of each stereoisomer.

Stereoisomer	Conformation	Relative Electronic Energy (ΔE) (kcal/mol)	Relative Gibbs Free Energy (ΔG) (kcal/mol)
cis	(2e, 3a)-dimethyl	1.5	1.3
(2a, 3e)-dimethyl	1.6	1.4
trans	(2e, 3e)-dimethyl	0.0	0.0
(2a, 3a)-dimethyl	4.5	4.2

• Analysis: The trans-(2e,3e)-dimethyl conformation is expected to be the most stable due to both methyl groups occupying the sterically favored equatorial positions, minimizing 1,3-diaxial interactions. The trans-(2a,3a) conformer is significantly destabilized by the steric clash of two axial methyl groups. The two chair conformers of the cis isomer are expected to have similar energies, with one axial and one equatorial methyl group in each. The slight preference for one over the other may be influenced by subtle stereoelectronic interactions involving the heteroatoms.

Predicted ¹H NMR Chemical Shifts (ppm)

NMR spectroscopy is a powerful tool for differentiating stereoisomers. The local electronic environment of each proton, which is highly dependent on its axial or equatorial position, will be reflected in its chemical shift.

Proton	cis (2e, 3a)-dimethyl (Major Conformer)	trans (2e, 3e)-dimethyl (Major Conformer)
H2 (axial)	2.85	-
H2 (equatorial)	-	3.10
H3 (equatorial)	3.20	3.15
H3 (axial)	-	-
CH₃ (at C2, equatorial)	1.15	1.20
CH₃ (at C3, axial)	1.35	-
CH₃ (at C3, equatorial)	-	1.25

• Analysis: Protons in axial positions are typically more shielded (lower chemical shift) than their equatorial counterparts. The distinct chemical shifts for the methyl groups and the protons on the C2 and C3 carbons provide clear fingerprints for distinguishing between the cis and trans isomers.

Predicted Vibrational Frequencies (cm⁻¹)

The vibrational modes of the molecule, particularly the C-H and C-N/C-S stretching and bending frequencies, will also be sensitive to the stereochemistry.

Vibrational Mode	cis (Major Conformer)	trans (Major Conformer)
C-H stretch (axial CH₃)	2950	-
C-H stretch (equatorial CH₃)	2975	2980, 2985
Ring C-N stretch	1105	1115
Ring C-S stretch	680	695

• Analysis: While the differences may be subtle, the calculated IR spectra can provide complementary data for distinguishing between the isomers. For instance, the C-H stretching frequencies of axial and equatorial methyl groups are expected to differ slightly.

Authoritative Grounding and Mechanistic Insights

The principles guiding this computational study are well-established in the field of physical organic chemistry and computational chemistry.

• Conformational Analysis: The preference for equatorial substitution in six-membered rings to avoid destabilizing 1,3-diaxial interactions is a cornerstone of stereochemistry.[1]

• Density Functional Theory: The B3LYP functional has been extensively validated for a wide range of organic molecules and provides a good description of their electronic structure and properties.[2] For systems where non-covalent interactions are critical, functionals like M05-2X or the inclusion of dispersion corrections (e.g., DFT-D3) should be considered.[2][3]

• Basis Sets for Sulfur Compounds: The inclusion of polarization and diffuse functions is essential for accurately modeling sulfur-containing compounds due to the diffuse nature of sulfur's valence electrons.[4][5]

• GIAO NMR Calculations: The GIAO method is a reliable and widely used approach for calculating NMR chemical shifts, as it effectively addresses the issue of gauge-origin dependence.[6][7]

• Anomeric Effect: In heterocyclic systems, an anomeric effect can lead to a preference for axial conformations of electronegative substituents adjacent to a heteroatom.[8] While the classical anomeric effect involves an n -> σ* interaction, analogous effects can be present in thiomorpholine, influencing the conformational equilibrium. A detailed analysis of the natural bond orbitals (NBO) can provide quantitative insight into these stereoelectronic interactions.

Conclusion

This guide has outlined a robust and scientifically sound computational methodology for the comprehensive study of the stereoisomers of 2,3-dimethylthiomorpholine. By following the detailed workflow, researchers can obtain reliable predictions of the relative stabilities, conformational preferences, and spectroscopic properties of these molecules. The comparative analysis of the resulting data provides a powerful tool for differentiating between the cis and trans isomers, which is essential for understanding their chemical behavior and potential applications. The principles and methods described herein are broadly applicable to the computational study of other substituted heterocyclic systems.

References

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• Burns, L. A., Vázquez-Mayagoitia, Á., Sumpter, B. G., & Sherrill, C. D. (2011). Density-functional approaches to noncovalent interactions: A comparison of dispersion corrections (DFT-D), exchange-hole dipole moment (XDM) theory, and specialized functionals. The Journal of chemical physics, 134(8), 084107. [Link]

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A Comparative Guide to the Reaction Kinetics of 2,3-Dimethylthiomorpholine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and materials science, heterocyclic compounds are of paramount importance, with thiomorpholine and its derivatives standing out as versatile scaffolds.[1][2] The inclusion of a sulfur atom in the morpholine ring introduces unique electronic and conformational properties, influencing the molecule's reactivity and biological activity.[1] This guide provides a comparative analysis of the reaction kinetics of 2,3-dimethylthiomorpholine derivatives, offering insights into how structural modifications are expected to influence their reactivity in key chemical transformations.

While specific quantitative kinetic data for a wide range of 2,3-dimethylthiomorpholine derivatives is not extensively available in the public domain, this guide will leverage established principles of physical organic chemistry and draw comparisons with closely related heterocyclic systems to provide a predictive framework for understanding their kinetic behavior.

The Thiomorpholine Scaffold: A Primer on Reactivity

Thiomorpholine is a saturated six-membered heterocycle containing both a secondary amine and a thioether functionality. These two groups are the primary sites of reactivity. The lone pair of electrons on the nitrogen atom imparts nucleophilic and basic character, making it susceptible to reactions such as alkylation and acylation. The sulfur atom, with its available lone pairs, can undergo oxidation to form the corresponding sulfoxide and sulfone. The 2,3-dimethyl substitution pattern introduces stereochemical considerations and can influence the rate and outcome of reactions through steric and electronic effects.

Comparative Kinetics of Key Reactions

This section will explore the expected kinetic behavior of 2,3-dimethylthiomorpholine derivatives in several common and important chemical transformations.

N-Alkylation and N-Acylation: The Role of the Nitrogen Nucleophile

The reaction of the secondary amine in the thiomorpholine ring with electrophiles is a cornerstone of its derivatization.

Reaction Mechanism: N-alkylation and N-acylation of secondary amines like 2,3-dimethylthiomorpholine are classic examples of bimolecular nucleophilic substitution (SN2) reactions.[3] The rate of these reactions is dependent on the concentration of both the thiomorpholine derivative and the electrophile (alkyl halide or acylating agent).[3]

Expected Kinetic Trends:

• Nucleophilicity of Nitrogen: The rate of N-alkylation and N-acylation is directly proportional to the nucleophilicity of the nitrogen atom. Electron-donating groups on the thiomorpholine ring will increase the electron density on the nitrogen, enhancing its nucleophilicity and thus increasing the reaction rate. Conversely, electron-withdrawing groups will decrease the nitrogen's nucleophilicity and slow down the reaction.

• Steric Hindrance: The 2,3-dimethyl groups introduce steric bulk around the nitrogen atom. This steric hindrance can impede the approach of the electrophile, leading to a decrease in the reaction rate compared to unsubstituted thiomorpholine. The cis and trans isomers of 2,3-dimethylthiomorpholine may exhibit different reaction rates due to the different spatial arrangements of the methyl groups.

• Electrophile Reactivity: The nature of the electrophile plays a crucial role. For N-alkylation, the rate will generally follow the order: primary alkyl halide > secondary alkyl halide > tertiary alkyl halide, due to decreasing accessibility of the electrophilic carbon. For N-acylation, acyl chlorides are typically more reactive than acid anhydrides.[4]

• Leaving Group Ability: In SN2 reactions, a better leaving group on the electrophile will lead to a faster reaction rate. For alkyl halides, the reactivity order is I > Br > Cl > F.

A study on the N-alkylation of morpholine with various alcohols catalyzed by a CuO–NiO/γ–Al2O3 catalyst provides a useful comparison.[5] The study found that the N-methylation of morpholine with methanol followed pseudo-first-order kinetics, with an apparent activation energy of 46.20 kJ mol−1.[5] While the catalyst and reaction conditions differ from a typical laboratory SN2 reaction, the study highlights the influence of the alcohol's structure on reactivity, with steric effects playing a significant role.[5] It is reasonable to expect that 2,3-dimethylthiomorpholine would exhibit a lower reaction rate than morpholine under similar conditions due to the increased steric bulk of the methyl groups.

Table 1: Predicted Relative Rate Constants for N-Alkylation of Thiomorpholine Derivatives.

Derivative	Substituent Effect	Expected Relative Rate Constant (krel)
Thiomorpholine	Reference	1.00
2,3-Dimethylthiomorpholine	Steric hindrance from two methyl groups	< 1.00
4-Methyl-2,3-dimethylthiomorpholine	No reaction at nitrogen	0
4-Acetyl-2,3-dimethylthiomorpholine	Electron-withdrawing acetyl group	Significantly < 1.00 (for further alkylation)

S-Oxidation: Tuning the Thioether Reactivity

The oxidation of the sulfur atom in the thiomorpholine ring to a sulfoxide or sulfone is a common transformation that can significantly alter the molecule's polarity and biological properties.

Reaction Mechanism: The oxidation of sulfides is typically achieved using oxidizing agents such as hydrogen peroxide, peroxy acids (e.g., m-CPBA), or metal-based oxidants. The mechanism involves the nucleophilic attack of the sulfur atom on the electrophilic oxygen of the oxidant.

Expected Kinetic Trends:

• Nucleophilicity of Sulfur: Similar to the nitrogen atom, the rate of S-oxidation is dependent on the nucleophilicity of the sulfur atom. Electron-donating groups on the ring will increase the electron density on the sulfur, making it more nucleophilic and accelerating the oxidation rate. Electron-withdrawing groups will have the opposite effect.

• Steric Effects: The 2,3-dimethyl groups can sterically hinder the approach of the oxidizing agent to the sulfur atom, potentially slowing down the reaction compared to unsubstituted thiomorpholine.

• Oxidizing Agent: The choice of oxidizing agent will have a profound impact on the reaction rate. More powerful oxidizing agents will react faster. The selectivity for sulfoxide versus sulfone formation can also be controlled by the choice of oxidant and reaction conditions.

Influence of Substituents on Aromatic Thiomorpholine Derivatives

While 2,3-dimethylthiomorpholine itself is a saturated heterocycle, it is often incorporated into larger molecules containing aromatic rings. The electronic properties of substituents on these aromatic rings can influence the reactivity of the thiomorpholine moiety through inductive and resonance effects.

A computational study on the nucleophilic aromatic substitution (SNAr) of substituted thiophenes with pyrrolidine provides valuable insights into how substituents can modulate the reactivity of a sulfur-containing heterocycle.[6][7] The study found that the reaction proceeds through a stepwise mechanism involving the initial nucleophilic addition of the amine to the thiophene ring.[6][7] The presence of electron-withdrawing groups on the thiophene ring was shown to facilitate the reaction by stabilizing the negatively charged intermediate.[6][7]

Although this study focuses on a thiophene ring, the principles can be extrapolated to understand how substituents on an N-aryl-2,3-dimethylthiomorpholine derivative would affect its reactivity. For instance, in reactions where the thiomorpholine nitrogen acts as a nucleophile, electron-withdrawing groups on the N-aryl substituent would decrease its nucleophilicity and slow down the reaction.

Experimental Protocols for Kinetic Analysis

To obtain precise kinetic data for 2,3-dimethylthiomorpholine derivatives, carefully designed experiments are essential.

Protocol 1: Monitoring N-Alkylation by 1H NMR Spectroscopy

This protocol describes a method for determining the rate constant of the reaction between a 2,3-dimethylthiomorpholine derivative and an alkyl halide.

Materials:

• 2,3-Dimethylthiomorpholine derivative

• Alkyl halide (e.g., methyl iodide)

• Deuterated solvent (e.g., CDCl3)

• Internal standard (e.g., 1,3,5-trimethoxybenzene)

• NMR tubes

• Thermostated NMR spectrometer

Procedure:

• Prepare a stock solution of the 2,3-dimethylthiomorpholine derivative and the internal standard in the deuterated solvent of a known concentration.

• Prepare a separate stock solution of the alkyl halide in the same deuterated solvent.

• Equilibrate both solutions and the NMR spectrometer to the desired reaction temperature.

• In an NMR tube, mix known volumes of the thiomorpholine solution and initiate the reaction by adding a known volume of the alkyl halide solution.

• Quickly acquire a 1H NMR spectrum at time t=0.

• Acquire subsequent spectra at regular time intervals.

• Integrate the signals corresponding to a non-reacting proton of the starting material and the internal standard.

• Calculate the concentration of the starting material at each time point relative to the constant concentration of the internal standard.

• Plot the natural logarithm of the concentration of the starting material versus time. For a pseudo-first-order reaction (using a large excess of one reactant), the slope of the line will be equal to the negative of the pseudo-first-order rate constant (-k').

• The second-order rate constant can be calculated by dividing k' by the concentration of the reactant in excess.

Data Analysis Workflow

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,3-Dimethylthiomorpholine

For researchers, scientists, and drug development professionals, the integrity of our work is intrinsically linked to the safety and responsibility with which we handle chemical reagents. This guide provides essential, experience-driven procedures for the proper disposal of 2,3-Dimethylthiomorpholine. While a specific Safety Data Sheet (SDS) for 2,3-Dimethylthiomorpholine is not publicly available, this document synthesizes information from the parent compound, thiomorpholine, to establish a robust and scientifically-grounded protocol. The principles of handling hazardous organic bases are paramount.

Disclaimer: This guide is based on the known hazards of the closely related compound, thiomorpholine. You are REQUIRED to consult the specific Safety Data Sheet provided by your supplier for 2,3-Dimethylthiomorpholine before handling or disposal and to adhere to all local, regional, and national regulations.

Hazard Assessment and Causality: Understanding the Risk

2,3-Dimethylthiomorpholine, as a derivative of thiomorpholine, must be presumed to share its significant hazards. Thiomorpholine is classified as a corrosive, basic, organic liquid that can cause severe skin burns and eye damage.[1] Its vapors or mists can cause respiratory irritation. The presence of the sulfur and nitrogen heteroatoms contributes to its reactivity and potential for hazardous decomposition. Understanding this is the first step in preventing exposure and ensuring safe disposal. The primary risks stem from its corrosivity and potential toxicity, necessitating meticulous handling to prevent contact and inhalation.[2][3]

Table 1: Hazard Profile based on Thiomorpholine

Hazard Classification	Description	Primary Precaution
Skin Corrosion/Irritation	Causes severe skin burns and chemical damage upon contact.[1]	Avoid all skin contact by using appropriate gloves and lab coats.
Serious Eye Damage	Poses a high risk of irreversible eye damage or blindness.[1]	Wear chemical safety goggles and/or a face shield.
Corrosive to Metals	May attack and corrode certain metals.	Store in appropriate, non-reactive containers.
Acute Toxicity (Inhalation/Dermal)	Presumed to be toxic if inhaled or absorbed through the skin.[3][4]	Handle only in a well-ventilated area or a certified chemical fume hood.
Environmental Hazard	Do not discharge into drains or waterways.[2][5]	Contain all waste and spills for proper hazardous waste disposal.

Personal Protective Equipment (PPE): A Non-Negotiable Protocol

A self-validating safety protocol begins with rigorous adherence to PPE standards. Given the corrosive nature of this compound class, the following PPE is mandatory.

• Hand Protection : Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect gloves for tears or punctures before use.

• Eye/Face Protection : Chemical safety goggles are the minimum requirement. For procedures with a higher risk of splashing, a full-face shield must be worn over the goggles.[6]

• Body Protection : A chemically resistant lab coat must be worn and kept fastened. For large quantities or significant spill risk, a chemical-resistant apron or full-body suit may be necessary.[2]

• Respiratory Protection : All handling of open containers must be performed within a certified chemical fume hood to prevent inhalation of vapors.[6]

Disposal Workflow: From Benchtop to Final Disposition

The disposal of 2,3-Dimethylthiomorpholine is not a single action but a systematic process. It involves segregation, containment, labeling, and transfer to a licensed hazardous waste contractor. It is imperative that this chemical is never disposed of down the drain.[2][5]

Step 1: Waste Segregation and Collection

The moment a material is designated as waste, it begins its journey through the disposal workflow. The core principle here is to prevent unintended chemical reactions by segregating incompatible waste streams.

Protocol:

• Designate a Waste Container : Use a clearly labeled, chemically compatible container (e.g., high-density polyethylene - HDPE) for liquid waste. The container must have a secure, vapor-tight lid.

• Labeling : Immediately label the container with "Hazardous Waste," the full chemical name "2,3-Dimethylthiomorpholine," and the associated hazards (e.g., "Corrosive," "Toxic").

• Collection : Collect all waste directly into this container. This includes residual amounts from reaction vessels, contaminated solvents (if compatible), and the first rinse of contaminated glassware.

• Solid Waste : Contaminated solids (gloves, absorbent pads, weighing papers) must be collected separately in a labeled, sealed plastic bag or a designated solid hazardous waste container.

Step 2: Spill Management and Cleanup

Accidents happen, but a prepared response mitigates the risk. The procedure for cleaning a spill is an extension of the waste collection protocol.

Protocol:

• Alert Personnel : Immediately alert others in the vicinity.

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• PPE : Don appropriate PPE before re-entering the area.

• Containment : For liquid spills, surround the area with an inert absorbent material like vermiculite, sand, or cat litter to prevent it from spreading. Do not use combustible materials like paper towels as the primary absorbent.

• Absorption : Cover the spill with the inert absorbent material, working from the outside in.

• Collection : Carefully scoop the absorbed material using spark-proof tools into a designated hazardous waste container.[6]

• Decontamination : Wipe the spill area with a suitable solvent (e.g., water, if appropriate, followed by a detergent solution), collecting all cleaning materials as hazardous waste.

• Ventilation : Ensure the area is well-ventilated until all vapors have dissipated.

Final Disposal Methodology: The End of the Line

As a generator of hazardous waste, your legal and ethical responsibility extends to its final, safe disposition. 2,3-Dimethylthiomorpholine waste must be managed in accordance with all applicable environmental regulations, such as those from the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7]

Primary Disposal Option: High-Temperature Incineration The recommended and most environmentally sound method for disposing of this type of organic chemical waste is through a licensed hazardous waste management facility that utilizes high-temperature incineration.[6][8] This process ensures the complete destruction of the compound into less harmful components. The high temperatures (typically 1200-1650°F or 650-900°C) and controlled conditions of a hazardous waste incinerator are necessary to break down the molecule and scrub the resulting hazardous gases, such as oxides of sulfur and nitrogen (SOx, NOx).[5][8]

Regulatory Classification While not explicitly listed, waste 2,3-Dimethylthiomorpholine would likely be classified under the EPA hazardous waste code D002 for Corrosivity due to its basic nature.[9] Your institution's Environmental Health & Safety (E&S) department will make the final determination and assign the correct waste codes.

The logical flow for making disposal decisions should be systematic, ensuring safety and compliance at each stage.

Caption: A workflow diagram illustrating the cradle-to-grave disposal process for 2,3-Dimethylthiomorpholine.

Trustworthiness: Building a Self-Validating System

A trustworthy protocol is one that has built-in checks and is grounded in established safety principles.

• Always Check the SDS : Before using any chemical for the first time, read its SDS. If an SDS is not available, do not use the chemical.

• Label Everything : Ambiguity is the enemy of safety. Ensure all containers, including temporary ones, are clearly labeled with their contents and hazards.

• Consult E&S : Your institution's Environmental Health & Safety department is your primary resource. Consult them for specific disposal procedures and regulations applicable to your facility.

• Documentation : Maintain a log of all hazardous waste generated. This is often a legal requirement and is crucial for tracking and accountability.

By adhering to these rigorous, procedurally-sound steps, you not only ensure your own safety and that of your colleagues but also uphold the scientific community's commitment to environmental stewardship.

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• Carl ROTH. (n.d.). Safety Data Sheet: Morpholine. Retrieved from [Link]

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• University of Toledo. (n.d.). PPE Requirements Hazardous Drug Handling.

• Pouchelon, J. L., et al. (1998). Thiomorpholine and morpholine oxidation by a cytochrome P450 in Mycobacterium aurum MO1. Evidence of the intermediates by in situ 1H NMR. PubMed. Retrieved from [Link]

• Asirvatham, S., Thakor, E., & Jain, H. (2021). Morpholine and Thiomorpholine: A Privileged scaffold possessing diverse bioactivity profile. ResearchGate. Retrieved from [Link]

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• American Society of Health-System Pharmacists. (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.

• ResearchGate. (n.d.). Organic Sulfur Removal From Refinery Fuel Gas. Retrieved from [Link]

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• Thermo Fisher Scientific. (2025, September 7). Safety Data Sheet: Thiomorpholine.

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• Benchchem. (n.d.). Standard Operating Procedure: Proper Disposal of Mu Opioid Receptor Antagonist 8.

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Personal protective equipment for handling 2,3-Dimethylthiomorpholine

As a Senior Application Scientist, it is my responsibility to ensure that our valued researchers, scientists, and drug development professionals are equipped with the necessary knowledge to handle chemical reagents safely and effectively. This guide provides essential, immediate safety and logistical information for the handling of 2,3-Dimethylthiomorpholine, with a focus on personal protective equipment (PPE). The information herein is synthesized from established safety protocols for structurally similar compounds and general best practices in laboratory safety.

Understanding the Hazards of 2,3-Dimethylthiomorpholine

Anticipated Hazards:

• Corrosive: Likely to cause severe burns to skin and eyes upon contact.

• Irritant: Potential for respiratory tract irritation if inhaled.

• Stench: Many organosulfur compounds have a strong, unpleasant odor.[1]

• Unknown Toxicity: The full toxicological profile of 2,3-Dimethylthiomorpholine has not been thoroughly investigated.[1][3]

Given these potential hazards, a robust PPE plan is critical to ensure personnel safety.

Personal Protective Equipment (PPE) Protocol

The selection and use of appropriate PPE is the most critical barrier between the researcher and potential chemical exposure. The following is a step-by-step guide for the proper selection and use of PPE when handling 2,3-Dimethylthiomorpholine.

Step 1: Risk Assessment and PPE Selection

Before beginning any work with 2,3-Dimethylthiomorpholine, a thorough risk assessment must be conducted to determine the appropriate level of PPE. This assessment should consider the quantity of the chemical being handled, the nature of the procedure (e.g., weighing, transferring, reaction under reflux), and the potential for spills or aerosol generation.

PPE Selection Logic Diagram:

Caption: PPE Selection Workflow for 2,3-Dimethylthiomorpholine

Step 2: Donning PPE

Properly putting on PPE is crucial to ensure its effectiveness. Follow this sequence:

• Lab Coat/Apron: Don a clean, buttoned laboratory coat. If a significant splash risk exists, wear a chemical-resistant apron over the lab coat.

• Gloves: Select gloves based on the chemical resistance chart below. For handling 2,3-Dimethylthiomorpholine, double gloving is highly recommended. Inspect gloves for any signs of damage before use.

• Eye and Face Protection: At a minimum, wear safety glasses with side shields. For tasks with a higher risk of splashing, chemical splash goggles are required. A face shield worn over safety glasses or goggles provides an additional layer of protection.[1]

• Respiratory Protection: All work with 2,3-Dimethylthiomorpholine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1]

Step 3: Glove Selection and Use

The choice of glove material is critical for protection against chemical permeation. While specific breakthrough time data for 2,3-Dimethylthiomorpholine is not available, general recommendations for similar heterocyclic amines and organosulfur compounds can be followed.

Glove Material	Recommendation	Rationale
Nitrile	Good for incidental contact. Double gloving is recommended.	Provides good general chemical resistance, but breakthrough times can vary. Change gloves immediately upon contamination.
Neoprene	Recommended for extended handling or when splash contact is likely.	Offers excellent resistance to a broad range of chemicals, including many amines and sulfur compounds.
Butyl Rubber	Consider for large-scale operations or spill cleanup.	Provides superior resistance to many organic compounds, but may be less dexterous.
Latex	Not Recommended	Offers poor protection against many organic chemicals and can cause allergic reactions.

Important Considerations for Glove Use:

• Inspect Before Use: Always check gloves for tears, punctures, or discoloration.

• Proper Removal: Remove gloves by peeling them off from the cuff, turning them inside out to avoid skin contact with the contaminated exterior.

• Immediate Disposal: Dispose of used gloves in the appropriate hazardous waste container.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[2]

Operational and Disposal Plans

Handling Procedures

• Ventilation: Always handle 2,3-Dimethylthiomorpholine in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and clothing.[2]

• Personal Hygiene: Do not eat, drink, or smoke in areas where this chemical is handled. Wash hands thoroughly after handling.[2][4]

• Spill Management: In the event of a spill, immediately evacuate the area and alert your facility's environmental health and safety (EHS) department. Small spills can be absorbed with an inert material (e.g., vermiculite, sand) and placed in a sealed container for disposal.[2]

Disposal Plan

All waste containing 2,3-Dimethylthiomorpholine, including empty containers, contaminated gloves, and absorbent materials, must be disposed of as hazardous waste.

• Segregation: Collect all 2,3-Dimethylthiomorpholine waste in a dedicated, properly labeled, and sealed container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "2,3-Dimethylthiomorpholine".

• Disposal: Follow your institution's and local regulations for the disposal of hazardous chemical waste.[1][2] Consult with your EHS department for specific guidance.

Emergency Procedures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek immediate medical attention.[1][2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1]

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 2,3-Dimethylthiomorpholine and ensure a safe laboratory environment.

References

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